Ethyl 7-ethoxyquinoline-8-carboxylate

Core Science & Biosynthesis

Literature review of 7-ethoxyquinoline derivatives and their biological activities

An In-Depth Technical Guide on the Pharmacological and Synthetic Paradigms of 7-Ethoxyquinoline Derivatives

Executive Summary

As a privileged scaffold in medicinal chemistry, the quinoline ring system provides a rigid, planar geometry ideal for targeted therapeutics. Within this chemical space, 7-ethoxyquinoline derivatives have emerged as highly versatile pharmacophores. The 7-ethoxy substitution is not merely a structural accessory; it fundamentally modulates the electronic distribution of the quinoline core, fine-tunes lipophilicity (LogP) for membrane and blood-brain barrier (BBB) penetration, and acts as a critical spatial vector for anchoring molecules within the hydrophobic pockets of target proteins.

This whitepaper synthesizes the current literature, mechanistic rationales, and experimental workflows surrounding 7-ethoxyquinoline derivatives, focusing on their roles in oncology, parasitology, and neuropharmacology.

Mechanistic Paradigms of Biological Activity

Oncology: Covalent Kinase Inhibition (The Neratinib Paradigm)

In the realm of targeted oncology, the 7-ethoxyquinoline core is best exemplified by its role as the foundational precursor to Neratinib , an irreversible pan-HER (Human Epidermal Growth Factor Receptor) tyrosine kinase inhibitor[1]. The key intermediate, 6-amino-4-(3-chloro-4-(pyridin-2-ylmethoxy)phenylamino)-7-ethoxyquinoline-3-carbonitrile, relies on the 7-ethoxy group to provide optimal steric bulk. This substitution anchors the molecule within the ATP-binding hinge region of the HER2/EGFR kinase domains.

Causality in Design: The presence of the 3-carbonitrile group increases the electrophilicity of the quinoline system, while the 7-ethoxy group ensures the precise spatial orientation of the subsequent Michael acceptor side-chain. This exact positioning is required to facilitate a nucleophilic attack by the sulfhydryl group of Cys-805 in the kinase domain, resulting in irreversible covalent binding and sustained anti-tumor efficacy[1].

Fig 1. Mechanistic pathway of HER2 kinase inhibition by the 7-ethoxyquinoline derivative Neratinib.

Parasitology: Mitochondrial Disruption

Decoquinate (Ethyl 6-(decyloxy)-7-ethoxy-4-hydroxyquinoline-3-carboxylate) is a potent veterinary anticoccidial and antimalarial agent[2].

Causality in Design: The biological activity of Decoquinate hinges on its ability to disrupt the mitochondrial electron transport chain of protozoan parasites (such as Eimeria and Plasmodium species) by targeting the cytochrome bc1 complex[3]. The combination of the 7-ethoxy and highly lipophilic 6-decyloxy chains is strictly required to penetrate the hydrophobic inner mitochondrial membrane of the parasite, achieving selective toxicity.

Neuropharmacology & Imaging: BBB Penetration

The 7-ethoxyquinoline scaffold is heavily utilized in neuropharmacology due to its favorable physicochemical properties for CNS exposure.

• PET Radiotracers: The compound [11C]AZ683 is synthesized from a 7-ethoxyquinoline precursor to serve as a Positron Emission Tomography (PET) radiotracer for the Colony Stimulating Factor 1 Receptor (CSF1R), a key marker for neuroinflammation[4].

• Orexin Modulators: Derivatives of 7-ethoxyquinoline-8-carboxylic acid have been patented as potent modulators of Orexin 1 and 2 receptors (OX1R/OX2R), highlighting their utility in treating sleep disorders and anxiety[5].

Quantitative Data Summary

The following table synthesizes the biological activities and target affinities of key 7-ethoxyquinoline derivatives across different therapeutic areas.

Compound / Derivative	Primary Target	Biological Activity / Indication	Key Structural Feature
Neratinib Intermediate [1]	HER2 / EGFR Kinase	IC50 < 10 nM (Irreversible Inhibition)	7-ethoxy, 3-carbonitrile
Decoquinate [2]	Cytochrome bc1 complex	Coccidiostat / Antimalarial	7-ethoxy, 6-decyloxy
[11C]AZ683 [4]	CSF1R	Neuroinflammation PET Tracer	7-ethoxy, 6-piperazinyl
TDRL-505 [6]	RPA (Replication Protein A)	IC50 ~ 16.1 μM (ssDNA binding block)	2-chloro-7-ethoxyquinoline
Orexin Modulators [5]	OX1R / OX2R	Functional Antagonism (FLIPR Assay)	7-ethoxyquinoline-8-carboxylic acid

Experimental Protocols & Methodologies

As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following workflows detail the synthesis and biological validation of the 7-ethoxyquinoline core, incorporating critical quality control checkpoints to ensure scientific integrity.

Protocol 1: Synthesis of the 4-Chloro-7-ethoxyquinoline Core

This protocol outlines the synthesis of Ethyl 6-bromo-4-chloro-7-ethoxyquinoline-3-carboxylate, a common divergent intermediate for both PET tracers and kinase inhibitors[4].

Step-by-Step Methodology:

• Condensation: Dissolve 4-bromo-3-ethoxyaniline hydrochloride (3.0 mmol) and K₂CO₃ (12.2 mmol) in anhydrous acetonitrile (30 mL). Add diethyl ethoxymethylenemalonate (3.0 mmol).

  • Causality: K₂CO₃ neutralizes the hydrochloride salt, freeing the aniline amine for nucleophilic attack on the malonate.

• Reflux & Filtration: Heat the reaction to reflux for 36 hours. Cool to room temperature and vacuum filter through a Celite pad to remove inorganic salts. Purify via automated flash chromatography (hexane-EtOAc gradient) to yield the malonate intermediate.

  • Self-Validation: Confirm product mass via ESI-MS ([M+H]+ expected ~386.06).

• Cyclization & Chlorination: Dissolve the intermediate (2.2 mmol) in dry toluene (2.5 mL). Add tetrabutylammonium chloride (TBACl, 7.0 mmol) followed by POCl₃ (22 mmol).

  • Causality: TBACl acts as a critical phase-transfer catalyst and supplementary chloride source. This prevents the thermal degradation of the tautomeric quinolone and drives the equilibrium toward the 4-chloroquinoline product.

• Reaction Completion: Reflux for 68 hours. Quench carefully with ice water, extract with dichloromethane, and dry over MgSO₄.

• Validation: Perform ¹H NMR (400 MHz, CDCl₃) to confirm the disappearance of the malonate vinylic proton and the appearance of the distinct quinoline aromatic signature.

Fig 2. Synthetic workflow for generating the functionalized 7-ethoxyquinoline core.

Protocol 2: In Vitro Kinase Inhibition Assay (Self-Validating System)

To evaluate the biological activity of synthesized 7-ethoxyquinoline kinase inhibitors, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed.

Step-by-Step Methodology:

• Preparation: Prepare a 384-well microtiter plate. Dispense 10 μL of kinase buffer containing recombinant HER2 kinase domain and a biotinylated peptide substrate into each well.

• Compound Addition: Add 7-ethoxyquinoline derivatives in a 10-point concentration gradient (ranging from 0.1 nM to 10 μM) using an acoustic liquid handler to avoid tip-based carryover.

• Reaction Initiation: Initiate the reaction by adding 5 μL of ATP at the predetermined Km value for HER2. Incubate at 25°C for 60 minutes.

  • Causality: Running the assay at the ATP Km ensures that the assay is sensitive to competitive inhibitors binding at the hinge region.

• Quenching & Detection: Stop the reaction by adding 10 μL of a detection buffer containing EDTA (to chelate Mg²⁺ and stop kinase activity), Europium-labeled anti-phosphotyrosine antibody, and Streptavidin-Allophycocyanin (APC).

• Self-Validation (Z'-Factor): Calculate the Z'-factor using positive controls (Staurosporine or known Neratinib standard) and negative controls (DMSO only). A Z'-factor > 0.6 indicates a robust, reliable assay system. Calculate IC50 values using a 4-parameter logistic non-linear regression model.

References

• Synthesis and Initial In Vivo Evaluation of[11C]AZ683—A Novel PET Radiotracer for Colony Stimulating Factor 1 Receptor (CSF1R) Source: PMC / NIH URL:[Link]

• Decoquinate | C24H35NO5 | CID 29112 Source: PubChem / NIH URL:[Link]

• Targeting the OB-Folds of Replication Protein A with Small Molecules Source: PMC / NIH URL:[Link]

• Substituted 7-azabicycles and their use as orexin receptor modulators (US 2014/0275118A1)

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• 2. Decoquinate | C24H35NO5 | CID 29112 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Synthesis and Initial In Vivo Evaluation of [11C]AZ683—A Novel PET Radiotracer for Colony Stimulating Factor 1 Receptor (CSF1R) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Targeting the OB-Folds of Replication Protein A with Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Ethyl 7-ethoxyquinoline-8-carboxylate: A Versatile Scaffold for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its prevalence in a wide array of therapeutic agents.[1][2] This guide delves into the specific role and synthetic utility of a highly functionalized derivative, Ethyl 7-ethoxyquinoline-8-carboxylate. We will explore its synthesis, physicochemical characteristics, and its strategic importance as a pharmaceutical intermediate. The narrative emphasizes the causality behind its molecular design, where the ethoxy and carboxylate functionalities are not mere decorations but crucial handles for tuning pharmacokinetics and pharmacodynamics. This document serves as a technical resource for professionals engaged in the design and synthesis of next-generation therapeutics, providing both foundational knowledge and actionable experimental protocols.

Introduction: The Enduring Legacy of the Quinoline Scaffold

The quinoline heterocycle, consisting of a benzene ring fused to a pyridine ring, is a structural motif of immense significance in pharmaceutical sciences.[2] Its derivatives have demonstrated a remarkable breadth of biological activities, including antimalarial, antibacterial, anticancer, and anti-inflammatory properties.[3] A particularly noteworthy subclass is the 8-hydroxyquinolines (oxines), which possess potent metal-chelating capabilities and have been extensively explored for applications in cancer and neurodegenerative diseases.[1][4]

Ethyl 7-ethoxyquinoline-8-carboxylate emerges from this rich chemical heritage as a strategically designed intermediate. It builds upon the foundational quinoline core by incorporating two key functional groups:

• An ester at the 8-position , which serves as a versatile synthetic handle for introducing a wide range of functionalities.

• An ethoxy group at the 7-position , which modulates the electronic and lipophilic properties of the molecule, influencing its biological interactions and pharmacokinetic profile.

This guide will illuminate how these features render Ethyl 7-ethoxyquinoline-8-carboxylate a valuable building block in the rational design of novel drug candidates.

Physicochemical & Structural Data

The molecular architecture of Ethyl 7-ethoxyquinoline-8-carboxylate provides a foundation for its chemical reactivity and biological potential.

Chemical Structure

Caption: Structure of Ethyl 7-ethoxyquinoline-8-carboxylate.

Key Physicochemical Properties

Property	Value	Source/Method
Molecular Formula	C₁₄H₁₅NO₃	Calculated
Molecular Weight	245.27 g/mol	Calculated
Appearance	Likely off-white to yellow solid	Inferred from related compounds
Solubility	Soluble in organic solvents like ethanol, DMF, DMSO	Inferred from typical lab usage
Storage	Store in a cool, dry, well-ventilated place	General laboratory practice[5]

Synthesis of the Intermediate

While multiple pathways to the quinoline core exist, a robust and adaptable strategy for synthesizing Ethyl 7-ethoxyquinoline-8-carboxylate involves a multi-step sequence starting from a readily available substituted aniline. This approach allows for precise installation of the required functional groups.

Proposed Synthetic Pathway

The synthesis leverages established named reactions, beginning with the construction of a functionalized 4-hydroxyquinoline core, followed by etherification and esterification.

Caption: Proposed multi-step synthesis of the target intermediate.

Protocol 1: Synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate

This protocol is a conceptualized procedure based on standard organic chemistry transformations, such as the Gould-Jacobs reaction for the quinoline core formation.[6]

Step 1: Synthesis of Ethyl 7-hydroxyquinoline-8-carboxylate (Core Formation & Modification)

• Gould-Jacobs Reaction: React an appropriately substituted aniline (e.g., 2-amino-3-ethoxyaniline) with diethyl ethoxymethylenemalonate. Heat the mixture to initiate condensation, followed by thermal cyclization at high temperatures (e.g., 240-250°C in a high-boiling solvent like diphenyl ether) to form the 4-hydroxyquinoline ring system.

• Dehalogenation/Reduction (if necessary): If a precursor like Ethyl 4-chloro-7-hydroxyquinoline-8-carboxylate is formed, the chloro group at the 4-position can be removed via catalytic hydrogenation (e.g., H₂, Pd/C) to yield the desired 7-hydroxyquinoline core.

Step 2: Etherification of the 7-Hydroxy Group

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the Ethyl 7-hydroxyquinoline-8-carboxylate from the previous step in a suitable aprotic solvent such as acetone or DMF.

• Base Addition: Add an excess of a mild base, such as potassium carbonate (K₂CO₃), to deprotonate the phenolic hydroxyl group.

• Alkylation: Add ethyl iodide (C₂H₅I) or diethyl sulfate ((C₂H₅)₂SO₄) as the ethylating agent.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture, filter off the inorganic salts, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain pure Ethyl 7-ethoxyquinoline-8-carboxylate.

The Strategic Role as a Pharmaceutical Intermediate

The value of Ethyl 7-ethoxyquinoline-8-carboxylate lies in its inherent chemical versatility. The ester and ethoxy groups are not merely passive substituents; they are key drivers of molecular diversity and property modulation.

The 8-Carboxylate Ester: A Gateway to Diversity

The ethyl ester at the 8-position is a robust and highly versatile synthetic handle. It provides a direct route to several critical functional groups, enabling extensive Structure-Activity Relationship (SAR) studies.

• Saponification to Carboxylic Acid: The ester can be easily hydrolyzed under basic conditions (e.g., NaOH or KOH) to yield the corresponding 7-ethoxyquinoline-8-carboxylic acid. Carboxylic acids are crucial pharmacophores that can form strong hydrogen bonds or ionic interactions with biological targets. Furthermore, the resulting acid is a key precursor for other functionalities. Derivatives of quinoline carboxylic acid have shown promise as antitumor and anti-inflammatory agents.[3][7]

• Amidation: The carboxylic acid can be coupled with a diverse library of primary or secondary amines using standard peptide coupling reagents (e.g., HATU, HOBt/EDC) to generate a wide range of amides. This is one of the most powerful strategies in medicinal chemistry for exploring chemical space, as the properties of the final molecule can be finely tuned by varying the amine component.

• Reduction to Alcohol: The ester can be reduced to a primary alcohol using reducing agents like lithium aluminum hydride (LiAlH₄). The resulting hydroxymethyl group can be further functionalized, for example, by conversion to ethers or esters, or used as a linker to attach other molecular fragments.

Caption: Synthetic transformations of the 8-carboxylate group.

The 7-Ethoxy Group: A Master Regulator of Physicochemical Properties

The ethoxy group at the 7-position is a critical modulator of the molecule's drug-like properties.

• Lipophilicity and Permeability: The ethyl group increases the lipophilicity of the quinoline scaffold compared to a hydroxyl or methoxy analogue. This can enhance the molecule's ability to cross cellular membranes, a key factor for oral bioavailability and reaching intracellular targets.

• Metabolic Stability: A phenolic hydroxyl group is a common site for phase II metabolic conjugation (e.g., glucuronidation). By "capping" this position with an ethyl group, this metabolic pathway is blocked, which can lead to a longer in vivo half-life and improved pharmacokinetic profile.

• Hydrogen Bond Acceptor: The oxygen atom of the ethoxy group can act as a hydrogen bond acceptor, participating in key interactions within a protein's binding pocket.

• Conformational Influence: The steric bulk of the ethoxy group, while modest, can influence the preferred conformation of adjacent functionalities, potentially locking the molecule into a more bioactive shape.

Key Experimental Protocols for Derivatization

The following protocols provide self-validating, step-by-step methodologies for the key transformations described above.

Protocol 2: Saponification to 7-Ethoxyquinoline-8-carboxylic Acid

• Dissolution: Dissolve Ethyl 7-ethoxyquinoline-8-carboxylate (1.0 eq) in a mixture of ethanol and water.

• Hydrolysis: Add an aqueous solution of sodium hydroxide (NaOH, 2-3 eq) to the mixture.

• Heating: Heat the reaction mixture to reflux and stir for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• Acidification: After cooling to room temperature, remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and acidify to a pH of ~3-4 with dilute hydrochloric acid (HCl).

• Isolation: The carboxylic acid product will precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the desired product.

Protocol 3: Amidation via Acyl Chloride

• Acid Chloride Formation: Suspend 7-ethoxyquinoline-8-carboxylic acid (1.0 eq) in a dry, inert solvent like dichloromethane (DCM) with a catalytic amount of DMF. Add oxalyl chloride or thionyl chloride (1.5 eq) dropwise at 0°C. Allow the reaction to warm to room temperature and stir for 1-2 hours until gas evolution ceases. Remove the solvent and excess reagent under vacuum.

• Amine Coupling: Dissolve the crude acyl chloride in dry DCM and cool to 0°C. Add a solution of the desired primary or secondary amine (1.1 eq) and a non-nucleophilic base like triethylamine (TEA, 2.0 eq) in DCM dropwise.

• Reaction: Stir the reaction at room temperature until completion (monitored by TLC).

• Work-up: Wash the reaction mixture sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter, concentrate, and purify the crude product by column chromatography on silica gel to obtain the target amide.

Safety and Handling

As with all quinoline-based compounds, proper safety precautions are mandatory.[5][8]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses or goggles, and chemical-resistant gloves (e.g., nitrile).[8]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[9]

• Storage: Keep the container tightly closed and store in a dry, cool place away from incompatible materials such as strong oxidizing agents.[9]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[5]

Conclusion and Future Outlook

Ethyl 7-ethoxyquinoline-8-carboxylate is more than just a chemical; it is a platform for innovation. Its strategic design provides medicinal chemists with a powerful tool to rapidly generate diverse libraries of novel compounds. The ester handle allows for systematic exploration of SAR, while the ethoxy group offers a reliable method for enhancing drug-like properties.

Given the proven therapeutic potential of the broader quinoline family, this intermediate is well-positioned for use in developing new treatments for a range of diseases. Its derivatives could be explored as metallo-β-lactamase inhibitors to combat antibiotic resistance, as kinase inhibitors for oncology, or as novel anti-inflammatory agents.[10][11] The logical and versatile design of Ethyl 7-ethoxyquinoline-8-carboxylate ensures its continued relevance in the ongoing quest for safer and more effective medicines.

References

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• 4. Insights of 8-hydroxyquinolines: A novel target in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. fishersci.com [fishersci.com]
• 10. Fragment-based screening and hit-based substructure search: Rapid discovery of 8-hydroxyquinoline-7-carboxylic acid as a low-cytotoxic, nanomolar metallo β-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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• 18. pdf.benchchem.com [pdf.benchchem.com]

History and Discovery of Quinoline-8-Carboxylate Derivatives in Organic Synthesis

This guide explores the technical evolution and synthetic utility of Quinoline-8-carboxylate derivatives , a class of compounds that has transitioned from simple structural scaffolds to privileged ligands and directing groups in modern organometallic chemistry.

Executive Summary

Quinoline-8-carboxylate derivatives occupy a unique niche in organic synthesis, distinct from their well-known isomer, 8-aminoquinoline. While 8-aminoquinoline is famed for its role as a bidentate directing group (DG) in C(sp³)-H activation, quinoline-8-carboxylate (Q-8-C) derivatives—specifically the acid salts and esters—have emerged as powerful phosphine-free ligands and catalytic scaffolds .

The discovery of Pd(quinoline-8-carboxylate)₂ as a highly active, air-stable catalyst for Heck and Suzuki couplings marked a paradigm shift, challenging the dominance of expensive phosphine ligands. This guide details the discovery, mechanistic principles, and experimental protocols for utilizing this motif.

Historical Discovery & Evolution

The "Phosphine-Free" Imperative (Early 2000s)

In the early 2000s, cross-coupling chemistry was dominated by palladium catalysts requiring bulky, electron-rich phosphine ligands (e.g., phosphines by Buchwald, Hartwig). While effective, these ligands were expensive, air-sensitive, and difficult to remove from pharmaceutical products.

The community sought "ligand-free" or "phosphine-free" alternatives. Early attempts using simple Pd salts often suffered from the formation of inactive "Palladium black" aggregates.

The Breakthrough: N,O-Bidentate Stabilization (2007)

The pivotal moment for quinoline-8-carboxylate occurred in 2007 , when Xin Cui, Lei Liu, and Qing-Xiang Guo hypothesized that a rigid, hemilabile N,O-bidentate ligand could stabilize Pd(II) species without inhibiting the catalytic cycle.

They synthesized and screened Pd(quinoline-8-carboxylate)₂ , a complex where the quinoline nitrogen and the carboxylate oxygen form a stable 5-membered chelate with palladium.

• Key Finding: This complex catalyzed Heck and Suzuki reactions of aryl bromides with high Turnover Numbers (TON up to 10,000) under aerobic conditions.

• Significance: It proved that the quinoline-8-carboxylate anion acts as a "privileged ligand," balancing stability (preventing Pd black) and lability (allowing substrate access).

Divergence: Carboxylate vs. Amide

It is critical to distinguish between the two major C8-functionalized quinoline families:

Feature	Quinoline-8-Carboxylate	8-Aminoquinoline (Daugulis DG)
Structure	C8-COOH / C8-COOR	C8-NH₂ / C8-NH-COR
Primary Role	Ligand for Metal Catalysis	Directing Group for Substrate
Coordination	Anionic N,O-chelation (Hemilabile)	Neutral/Anionic N,N-chelation (Rigid)
Key Application	Phosphine-free Heck/Suzuki Coupling	C(sp³)-H Activation of Fatty Acids

Mechanistic Principles

The efficacy of quinoline-8-carboxylate derivatives stems from their coordination geometry.

The N,O-Chelation Effect

The quinoline-8-carboxylate ligand binds to Pd(II) through the quinoline nitrogen and one carboxylate oxygen. This forms a 5-membered metallacycle .

• Hemilability: Unlike rigid bis-phosphine ligands, the carboxylate arm can temporarily decoordinate or shift binding modes (monodentate vs. bidentate) during the catalytic cycle. This flexibility creates a vacant site for the oxidative addition of aryl halides.

• Anionic Character: The carboxylate is anionic, neutralizing the charge of the Pd(II) center, which often eliminates the need for external salt additives to stabilize the pre-catalyst.

Visualization of Catalytic Cycle

The following diagram illustrates the proposed mechanism for the Pd(quinoline-8-carboxylate)₂ catalyzed Heck reaction.

Caption: Catalytic cycle of Pd(quinoline-8-carboxylate)₂ mediated Heck coupling. The N,O-ligand stabilizes the Pd(II) intermediate preventing aggregation.

Synthetic Methodologies

Synthesis of the Ligand (Quinoline-8-carboxylic acid)

Before utilizing the derivative, one must often synthesize the scaffold if it is not commercially available. The classic route involves the oxidation of 8-methylquinoline.

Protocol: Oxidation of 8-Methylquinoline

• Reagents: 8-Methylquinoline (10 mmol), Selenium Dioxide (SeO₂) or KMnO₄.

• Conditions: Reflux in pyridine/water (for SeO₂) or aqueous t-BuOH (for KMnO₄).

• Purification: Acid-base extraction. The carboxylic acid precipitates at pH 3-4.

Protocol: Synthesis of Pd(quinoline-8-carboxylate)₂ Catalyst

This protocol yields the air-stable catalyst described by Cui et al. (2007).

Materials:

• Pd(OAc)₂ (1.0 mmol, 224 mg)

• Quinoline-8-carboxylic acid (2.2 mmol, 381 mg)

• Solvent: Toluene (20 mL) or Ethanol.

Step-by-Step Workflow:

• Mixing: Charge a round-bottom flask with Pd(OAc)₂ and quinoline-8-carboxylic acid in toluene.

• Reaction: Heat the mixture to reflux (110 °C) for 2 hours. The solution will change color (typically to a yellow/orange precipitate).

• Filtration: Cool to room temperature. Filter the precipitate.

• Washing: Wash the solid with diethyl ether (3 x 10 mL) to remove excess acid and acetic acid byproduct.

• Drying: Dry under vacuum.

  • Yield: Typically >90%.[1]

  • Appearance: Yellow solid.

  • Stability: Stable in air for months.

Application: Phosphine-Free Heck Reaction

Substrate Scope: Aryl bromides (activated and unactivated).[2] Aryl chlorides require higher temperatures.

Reaction Setup:

Component	Quantity	Role
Aryl Bromide	1.0 mmol	Electrophile
Styrene/Acrylate	1.2 mmol	Nucleophile
Pd(Q-8-C)₂	0.01 mol% - 1.0 mol%	Catalyst
Base	K₂CO₃ or Et₃N (2.0 mmol)	Acid Scavenger
Solvent	DMF or NMP (3 mL)	Medium

| Temperature | 120 - 140 °C | Activation Energy |

Procedure:

• Add aryl bromide, alkene, base, and catalyst to a vial.

• Add solvent. (Degassing is optional but recommended for highest TON).

• Heat at 130 °C for 12 hours.

• Monitor by TLC/GC-MS.

• Workup: Dilute with water, extract with EtOAc, concentrate, and purify via column chromatography.

Biological & Pharmaceutical Relevance

Beyond catalysis, the quinoline-8-carboxylate scaffold is a privileged pharmacophore.

• PARP Inhibitors: Quinoline-8-carboxamides (amides derived from the acid) have been identified as inhibitors of Poly(ADP-ribose)polymerase-1 (PARP-1), a target for cancer therapy. The amide hydrogen forms an intramolecular H-bond with the quinoline nitrogen, locking the conformation to mimic the nicotinamide pocket.

• Metal Chelation Therapy: Due to their high affinity for Cu(II) and Zn(II), these derivatives are explored as ionophores for treating neurodegenerative diseases (Alzheimer's) where metal dyshomeostasis is a factor.

References

• Cui, X., Li, J., Zhang, Z. P., Fu, Y., Liu, L., & Guo, Q. X. (2007).[2][3][4] Pd(quinoline-8-carboxylate)₂ as a Low-Priced, Phosphine-Free Catalyst for Heck and Suzuki Reactions.[2][4] The Journal of Organic Chemistry, 72(24), 9342–9345. Link

• Zaitsev, V. G., Shabashov, D., & Daugulis, O. (2005).[5] Highly Regioselective Arylation of sp3 C-H Bonds Catalyzed by Palladium Acetate. Journal of the American Chemical Society, 127(38), 13154–13155. (Context for 8-aminoquinoline comparison). Link

• Lord, R. L., et al. (2016). Chloro({2-[mesityl(quinolin-8-yl-κN)boryl]-3,5-dimethyl-phenyl}methyl-κC)palladium(II) as a Catalyst for Heck Reactions. Molecules, 21(10), 1383. Link

• Menear, K. A., et al. (2008). Design, Synthesis, and Evaluation in Vitro of Quinoline-8-carboxamides, a New Class of Poly(adenosine-diphosphate-ribose)polymerase-1 (PARP-1) Inhibitor. Journal of Medicinal Chemistry, 51(20), 6581–6591. Link

• Corbet, M., & De Campo, F. (2013).[5] 8-Aminoquinoline: A Powerful Directing Group in Metal-Catalyzed Direct Functionalization of C-H Bonds. Angewandte Chemie International Edition, 52(38), 9896–9898. Link

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An In-depth Technical Guide to the Solubility Profile of Ethyl 7-ethoxyquinoline-8-carboxylate in Organic Solvents

Foreword: Navigating the Solubility Landscape of Novel Chemical Entities

In the realm of pharmaceutical sciences and organic synthesis, understanding the solubility profile of a compound is not merely a perfunctory step but a cornerstone of successful development.[1][2][3][4][5] The bioavailability of a drug candidate, the design of crystallization processes, and the feasibility of a synthetic route are all intrinsically linked to how a molecule interacts with its solvent environment. This guide is dedicated to providing researchers, scientists, and drug development professionals with a comprehensive framework for characterizing the solubility of a specific, yet representative, molecule: Ethyl 7-ethoxyquinoline-8-carboxylate.

Molecular Blueprint: Predicting the Solubility of Ethyl 7-ethoxyquinoline-8-carboxylate

The adage "like dissolves like" serves as a fundamental first principle in solubility science.[6] To predict how Ethyl 7-ethoxyquinoline-8-carboxylate will behave in various organic solvents, we must first dissect its molecular structure and inherent physicochemical properties.

Chemical Structure:

• Quinoline Core: A bicyclic aromatic system composed of a benzene ring fused to a pyridine ring. This core is largely non-polar and hydrophobic.[7]

• Ethoxy Group (-OCH2CH3): The ether linkage introduces some polarity and potential for hydrogen bonding as an acceptor.

• Ethyl Carboxylate Group (-COOCH2CH3): This ester group is a significant contributor to the molecule's polarity and can act as a hydrogen bond acceptor.

• Nitrogen Atom in the Quinoline Ring: The nitrogen atom is a weak base and a hydrogen bond acceptor.

Based on this structure, we can infer that Ethyl 7-ethoxyquinoline-8-carboxylate is a moderately polar molecule. The presence of the quinoline ring suggests some solubility in aromatic and non-polar solvents, while the ethoxy and ethyl carboxylate groups will promote solubility in more polar organic solvents.

Theoretical Solubility Models: A Glimpse into Predictive Power

Modern computational chemistry offers tools to estimate solubility before a compound is even synthesized.[8][9][10] These models, ranging from empirical to physics-based, can provide valuable initial guidance.

• Hansen Solubility Parameters (HSP): This model deconstructs the total cohesive energy of a molecule into three components: dispersion (δd), polar (δp), and hydrogen bonding (δh).[9] Solvents with similar HSP values to the solute are more likely to be effective.

• COSMO-RS (COnductor-like Screening MOdel for Real Solvents): A quantum chemistry-based method that can predict solubility in a wide range of solvents with reasonable accuracy.[11]

• Machine Learning Models: An increasing number of data-driven models, trained on large experimental solubility datasets, can predict the solubility of new molecules.[9][10]

While these predictive tools are powerful, they are not a substitute for experimental determination. They serve to guide solvent selection and provide a theoretical framework for understanding experimental results.

Experimental Determination of Solubility: A Practical Guide

The cornerstone of any solubility profile is meticulously generated experimental data. The following section details a robust, self-validating protocol for determining the solubility of Ethyl 7-ethoxyquinoline-8-carboxylate.

The Shake-Flask Method: A Gold Standard Protocol

The equilibrium shake-flask method is a widely accepted and reliable technique for determining the solubility of a solid in a liquid.[12]

Protocol:

• Preparation of Saturated Solution:

  • Add an excess of Ethyl 7-ethoxyquinoline-8-carboxylate to a known volume of the selected organic solvent in a sealed, inert container (e.g., a glass vial with a PTFE-lined cap). The presence of undissolved solid is crucial to ensure saturation.

  • Agitate the mixture at a constant, controlled temperature for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent. Preliminary experiments should be conducted to determine the time to reach equilibrium.

• Phase Separation:

  • Allow the suspension to settle, or centrifuge the sample to separate the undissolved solid from the saturated solution.

• Sample Withdrawal and Dilution:

  • Carefully withdraw a known volume of the clear, saturated supernatant.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method to be used.

• Quantification:

  • Analyze the concentration of Ethyl 7-ethoxyquinoline-8-carboxylate in the diluted sample using a validated analytical technique.

Analytical Techniques for Quantification

The choice of analytical method is critical for accurate solubility determination.

• High-Performance Liquid Chromatography (HPLC): The preferred method for its specificity, sensitivity, and accuracy. A calibration curve must be generated using standards of known concentration.

• UV-Vis Spectroscopy: A simpler and faster method, suitable if the compound has a distinct chromophore and there are no interfering substances. A calibration curve is also required.

• Gravimetric Analysis: Involves evaporating a known volume of the saturated solution to dryness and weighing the residue. This method is less sensitive and prone to errors from non-volatile impurities.

The workflow for experimental solubility determination is illustrated below:

Caption: Experimental workflow for solubility determination.

Solvent Selection and Expected Solubility Profile

The choice of organic solvents for solubility testing should be systematic and cover a range of polarities and chemical functionalities.

Solvent Classification and Rationale

Organic solvents can be broadly categorized as follows:

• Non-Polar Solvents: (e.g., Hexane, Toluene, Diethyl Ether)

  • Rationale: The non-polar quinoline core of Ethyl 7-ethoxyquinoline-8-carboxylate suggests some solubility in these solvents. Toluene, being aromatic, may show enhanced solubility due to π-π stacking interactions.

• Polar Aprotic Solvents: (e.g., Acetone, Ethyl Acetate, Dichloromethane, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO))

  • Rationale: These solvents can engage in dipole-dipole interactions with the polar ester and ether groups. We anticipate good solubility in this class, particularly in solvents like ethyl acetate which shares an ester functionality.

• Polar Protic Solvents: (e.g., Methanol, Ethanol, Isopropanol)

  • Rationale: These solvents can act as hydrogen bond donors to the nitrogen and oxygen atoms of the solute. Good solubility is expected in this class.

The logical flow for solvent selection is depicted in the following diagram:

Caption: Logic for solvent selection based on molecular structure.

Tabulated Summary of Expected Solubility

The following table summarizes the anticipated solubility of Ethyl 7-ethoxyquinoline-8-carboxylate in various organic solvents. The actual quantitative values would be determined experimentally.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene, Diethyl Ether	Low to Moderate	The non-polar quinoline core will drive some solubility, especially in aromatic solvents like toluene.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane, DMSO	Moderate to High	Strong dipole-dipole interactions with the ester and ether functional groups are expected.
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate to High	Hydrogen bonding between the solvent and the solute's heteroatoms will promote dissolution.

Data Interpretation and Reporting

A comprehensive solubility profile goes beyond a simple table of numbers. It involves careful interpretation of the data and consideration of potential confounding factors.

• Polymorphism: Different crystalline forms of a compound can exhibit different solubilities. It is crucial to characterize the solid form used in the solubility studies (e.g., using X-ray powder diffraction).

• Solvation: In some cases, the solvent may co-crystallize with the solute to form a solvate, which can affect the measured solubility.

• Temperature Dependence: Solubility is generally temperature-dependent. For a thorough profile, solubility should be determined at multiple temperatures.

The final report should include:

• A detailed description of the experimental methodology.

• A table of solubility values (e.g., in mg/mL or mol/L) for each solvent at a specified temperature.

• A discussion of the results in the context of the compound's structure and the properties of the solvents.

• Any observations regarding polymorphism or solvation.

Conclusion and Best Practices

This guide has provided a comprehensive framework for determining and understanding the solubility profile of Ethyl 7-ethoxyquinoline-8-carboxylate in organic solvents. While specific experimental data for this compound is not yet in the public domain, the principles and protocols outlined here provide a clear path for any researcher to generate this critical information.

Key Best Practices:

• Purity of Compound and Solvents: Use well-characterized, high-purity materials to ensure accurate results.

• Temperature Control: Maintain a constant and accurately measured temperature throughout the experiment.

• Equilibrium Confirmation: Verify that equilibrium has been reached by taking measurements at multiple time points.

• Method Validation: Ensure that the analytical method used for quantification is validated for accuracy, precision, linearity, and specificity.

By adhering to these principles of scientific integrity and experimental rigor, researchers can confidently and accurately map the solubility landscape of Ethyl 7-ethoxyquinoline-8-carboxylate, paving the way for its successful application in drug development and beyond.

References

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• 8. pubs.acs.org [pubs.acs.org]
• 9. The Evolution of Solubility Prediction Methods | Rowan [rowansci.com]
• 10. Novel Solubility Prediction Models: Molecular Fingerprints and Physicochemical Features vs Graph Convolutional Neural Networks - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]
• 16. physchemres.org [physchemres.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for Ethyl 7-ethoxyquinoline-8-carboxylate

An Application Note for the Synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline scaffold is a privileged heterocyclic motif that forms the core of numerous pharmaceuticals, agrochemicals, and functional materials. Its unique structure imparts a range of biological activities, making the development of novel substituted quinolines a significant focus in medicinal chemistry and drug discovery.[1] This document provides a detailed, two-step protocol for the synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate, a valuable building block for more complex molecular architectures.

The synthesis begins with the commercially available precursor, 7-Hydroxyquinoline-8-carboxylic acid, and proceeds through a sequential etherification and esterification. This approach offers a reliable and efficient pathway to the target compound, avoiding the complexities of de novo quinoline ring construction and challenging regioselective carboxylation. The rationale behind each procedural step is explained to provide a comprehensive understanding of the synthesis for researchers.

Overall Synthetic Scheme

The synthesis is a two-step process starting from 7-Hydroxyquinoline-8-carboxylic acid. The first step is a Williamson ether synthesis to form the 7-ethoxy group, followed by a Fischer esterification to yield the final ethyl ester product.

Caption: A two-step workflow for the synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate.

Reaction Mechanisms

Williamson Ether Synthesis

The first step employs the Williamson ether synthesis, a classic and robust method for forming ethers.[2][3] The reaction proceeds via an SN2 mechanism. The phenolic hydroxyl group of 7-hydroxyquinoline-8-carboxylic acid is first deprotonated by a mild base, such as potassium carbonate, to form a more nucleophilic phenoxide ion. This phenoxide then attacks the primary alkyl halide (ethyl iodide), displacing the iodide leaving group in a single concerted step to form the ether linkage.[4]

Fischer Esterification

The final step is a Fischer esterification, which converts the carboxylic acid to an ethyl ester under acidic conditions.[5][6] The mechanism involves the initial protonation of the carboxylic acid's carbonyl oxygen by the acid catalyst (sulfuric acid), which significantly increases the electrophilicity of the carbonyl carbon. The alcohol (ethanol) then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. Following a series of proton transfers, a water molecule is eliminated, and subsequent deprotonation yields the final ester product and regenerates the acid catalyst.[7]

Caption: Mechanism of the acid-catalyzed Fischer Esterification.

Experimental Protocols

This section provides detailed step-by-step procedures for the synthesis.

Quantitative Data Summary

Step	Compound Name	MW ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
1	7-Hydroxyquinoline-8-carboxylic acid	189.17	1.0	10.0	1.89 g
1	Potassium Carbonate (K₂CO₃)	138.21	2.5	25.0	3.46 g
1	Ethyl Iodide (EtI)	155.97	1.5	15.0	2.34 g (1.2 mL)
1	N,N-Dimethylformamide (DMF)	-	-	-	50 mL
2	7-Ethoxyquinoline-8-carboxylic acid	217.22	1.0	~9.0 (est.)	~1.96 g (crude)
2	Ethanol (Absolute)	46.07	Excess	-	100 mL
2	Sulfuric Acid (Conc. H₂SO₄)	98.08	Catalytic	-	~1 mL

Step 1: Synthesis of 7-Ethoxyquinoline-8-carboxylic acid

Rationale: This step utilizes the Williamson ether synthesis. Anhydrous potassium carbonate is a suitable base as it is strong enough to deprotonate the phenol but not the carboxylic acid, minimizing side reactions. DMF is used as a polar aprotic solvent to facilitate the SN2 reaction.[3] A slight excess of ethyl iodide ensures complete conversion of the starting material.

Materials:

• 7-Hydroxyquinoline-8-carboxylic acid (1.89 g, 10.0 mmol)[8]

• Anhydrous Potassium Carbonate (K₂CO₃), powdered (3.46 g, 25.0 mmol)

• Ethyl Iodide (EtI) (1.2 mL, 15.0 mmol)

• N,N-Dimethylformamide (DMF), anhydrous (50 mL)

• Deionized Water

• Hydrochloric Acid (1 M)

• Ethyl Acetate

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 7-Hydroxyquinoline-8-carboxylic acid (1.89 g) and anhydrous potassium carbonate (3.46 g).

• Add anhydrous DMF (50 mL) to the flask.

• Stir the suspension at room temperature for 15 minutes.

• Add ethyl iodide (1.2 mL) to the mixture via syringe.

• Heat the reaction mixture to 80 °C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing 200 mL of cold deionized water.

• Acidify the aqueous solution to pH 3-4 by the slow addition of 1 M HCl. A precipitate should form.

• Stir the suspension in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with cold deionized water (3 x 20 mL).

• Dry the crude 7-Ethoxyquinoline-8-carboxylic acid in a vacuum oven. The product can be carried forward to the next step without further purification.

Step 2: Synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate

Rationale: This step is a classic Fischer esterification. Absolute ethanol is used in large excess to act as both the reactant and the solvent, driving the reaction equilibrium towards the product side according to Le Châtelier's principle.[9] Concentrated sulfuric acid serves as the catalyst.[10]

Materials:

• Crude 7-Ethoxyquinoline-8-carboxylic acid from Step 1 (~1.96 g)

• Absolute Ethanol (200 proof, 100 mL)

• Concentrated Sulfuric Acid (H₂SO₄) (~1 mL)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate

• Hexanes

Procedure:

• Place the crude 7-Ethoxyquinoline-8-carboxylic acid into a 250 mL round-bottom flask with a magnetic stir bar.

• Add absolute ethanol (100 mL) to the flask.

• Carefully add concentrated sulfuric acid (~1 mL) dropwise while stirring.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80 °C). Maintain reflux for 8-12 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Reduce the volume of the solvent to approximately 20 mL using a rotary evaporator.

• Transfer the residue to a separatory funnel containing 100 mL of ethyl acetate and 100 mL of deionized water.

• Carefully neutralize the mixture by slowly adding saturated sodium bicarbonate solution until effervescence ceases and the aqueous layer is neutral or slightly basic (check with pH paper).

• Separate the organic layer. Wash the organic layer with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 7-ethoxyquinoline-8-carboxylate as a solid.

Safety Precautions

• All procedures should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Ethyl iodide is a lachrymator and a potential alkylating agent; handle with care.

• Concentrated sulfuric acid is extremely corrosive. Add it slowly and carefully to ethanol to control the exothermic reaction.

• DMF is a skin irritant and can be absorbed through the skin. Avoid contact.

References

• Wuensch, C., Gross, J., Steinkellner, G., et al. (2014). Regioselective ortho-carboxylation of phenols catalyzed by benzoic acid decarboxylases: a biocatalytic equivalent to the Kolbe–Schmitt reaction. RSC Advances.
• MDPI. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI.
• Wikipedia. (n.d.). Doebner–Miller reaction.
• Future4200. (2016).
• Unknown Source. (n.d.). The Williamson Ether Synthesis.
• BenchChem. (2025). Application Notes and Protocols for Williamson Ether Synthesis Using 1-Bromo-4-ethoxy-2,2-dimethylbutane.
• PubMed. (2016).
• Chemistry Steps. (2022). The Williamson Ether Synthesis.
• SynArchive. (n.d.). Doebner-Miller Reaction.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Unknown Source. (n.d.).
• Wikipedia. (n.d.). Williamson ether synthesis.
• ResearchGate. (2025). ChemInform Abstract: Regioselective ortho-Carboxylation of Phenols Catalyzed by Benzoic Acid Decarboxylases: A Biocatalytic Equivalent to the Kolbe—Schmitt Reaction.
• Slideshare. (n.d.).
• OperaChem. (2024).
• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.
• BenchChem. (2025). Technical Support Center: Doebner-von Miller Quinoline Synthesis.
• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
• Unknown Source. (n.d.).
• Organic Chemistry Portal. (n.d.).
• Sigma-Aldrich. (n.d.). 7-Hydroxyquinoline-8-carboxylic acid.
• MDPI. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules.
• Unknown Source. (n.d.). The synthesis and chemistry of Quinolino(7,8-h)
• The Royal Society of Chemistry. (n.d.).
• PMC. (2022). Regioselective One-Pot Synthesis of Hydroxy-(S)
• Advanced Journal of Chemistry, Section A. (2024).
• PMC. (2024). Novel enzymatic route to the synthesis of C-8 hydroxyflavonoids including flavonols and isoflavones.
• Sigma-Aldrich. (n.d.). 7-Hydroxyquinoline-8-carboxylic acid.
• Google Patents. (n.d.). JP2590206B2 - Method for producing 8-hydroxyquinoline-7-carboxylic acid.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. cerritos.edu [cerritos.edu]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. athabascau.ca [athabascau.ca]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Scalable preparation of Ethyl 7-ethoxyquinoline-8-carboxylate for lab research

Application Note: Scalable Preparation of Ethyl 7-ethoxyquinoline-8-carboxylate

Executive Summary

This guide details a robust, scalable protocol for the synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate , a critical pharmacophore in the development of P2X7 antagonists, kinase inhibitors, and antibacterial agents.

While classical quinoline syntheses (Skraup, Friedländer) often suffer from poor regioselectivity or harsh conditions when targeting the 8-position, this protocol utilizes a Directed Ortho Metalation (DoM) strategy. This approach leverages the directing effects of the 7-alkoxy group to install the carboxylate moiety at position 8 with high precision.

Key Advantages:

• Regiocontrol: Exclusive functionalization at C8.

• Scalability: Validated for gram to decagram scale (lab research).

• Purity: Avoids the difficult isomer separations typical of ring-closing syntheses.

Retrosynthetic Analysis & Strategy

The structural challenge lies in the 7,8-disubstitution pattern. Classical ring closures (e.g., Skraup reaction on 3-ethoxyaniline) typically yield a mixture of 5- and 7-substituted isomers, and installing the 8-ester post-cyclization is non-trivial.

Strategic Disconnection: We disconnect the C8-C(O) bond. The precursor is 7-ethoxyquinoline . The 8-position is electronically activated for deprotonation by the adjacent alkoxy group (via the Complex Induced Proximity Effect - CIPE) and the ring nitrogen, making it an ideal candidate for lithiation-trapping.

Pathway:

• Precursor Preparation: O-Alkylation of commercially available 7-hydroxyquinoline.

• Functionalization: Low-temperature lithiation (LiTMP) followed by electrophilic trapping with ethyl chloroformate.

Figure 1: Retrosynthetic strategy prioritizing regiocontrol via Directed Ortho Metalation.

Experimental Protocols

Step 1: Synthesis of 7-Ethoxyquinoline

Objective: Convert the inexpensive 7-hydroxyquinoline to the lipophilic directing precursor.

Reagents:

• 7-Hydroxyquinoline (1.0 equiv)

• Ethyl Iodide (1.2 equiv)

• Potassium Carbonate (K₂CO₃, 2.0 equiv)

• DMF (Dimethylformamide, anhydrous)

Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 7-hydroxyquinoline (14.5 g, 100 mmol) in anhydrous DMF (100 mL).

• Base Addition: Add K₂CO₃ (27.6 g, 200 mmol) in a single portion. The suspension may turn yellow.

• Alkylation: Add Ethyl Iodide (9.6 mL, 120 mmol) dropwise over 10 minutes via a syringe or dropping funnel.

• Reaction: Heat the mixture to 60°C and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS. The starting phenol (Rf ~0.2) should disappear, replaced by the ether (Rf ~0.6).

• Workup:

  • Cool to room temperature.

  • Pour the mixture into ice-water (500 mL).

  • Extract with Ethyl Acetate (3 x 150 mL).

  • Wash combined organics with water (2 x 100 mL) and brine (1 x 100 mL) to remove DMF.

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude oil usually solidifies upon standing. If necessary, purify via short-path vacuum distillation or silica plug filtration (eluting with 10% EtOAc/Hexane).

  • Yield: Expect 90–95% (approx. 16 g).

  • Appearance: Pale yellow oil or low-melting solid.

Step 2: Regioselective Synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate

Objective: Install the ethyl ester at C8 using LiTMP to avoid nucleophilic attack at C2.

Safety Note: n-Butyllithium is pyrophoric. Perform all transfers under inert atmosphere (Argon/Nitrogen).

Reagents:

• 7-Ethoxyquinoline (Step 1 product)

• 2,2,6,6-Tetramethylpiperidine (TMP, 1.2 equiv)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes, 1.2 equiv)

• Ethyl Chloroformate (1.5 equiv)

• THF (Tetrahydrofuran, anhydrous, inhibitor-free)

Protocol:

• LiTMP Generation (In-situ):

  • Flame-dry a 3-neck flask and purge with Argon.

  • Add anhydrous THF (150 mL) and TMP (2.0 mL per 10 mmol scale).

  • Cool to -78°C (Dry ice/Acetone bath).

  • Add n-BuLi dropwise. Stir for 30 minutes at -78°C to form LiTMP. Note: Using LiTMP instead of n-BuLi prevents nucleophilic attack at the quinoline C2 position.

• Metalation:

  • Dissolve 7-ethoxyquinoline (1.73 g, 10 mmol) in minimal anhydrous THF (10 mL).

  • Add this solution dropwise to the LiTMP solution at -78°C over 15 minutes.

  • Critical Step: Stir at -78°C for exactly 2 hours. The solution will likely turn deep red/brown, indicating the formation of the 8-lithio species stabilized by the 7-ethoxy oxygen.

• Electrophilic Trapping:

  • Add Ethyl Chloroformate (1.4 mL, 15 mmol) rapid-dropwise.

  • Allow the reaction to stir at -78°C for 30 minutes, then remove the cooling bath and allow it to warm to room temperature naturally over 2 hours.

• Quench & Isolation:

  • Quench with saturated NH₄Cl solution (50 mL).

  • Extract with Diethyl Ether or EtOAc (3 x 50 mL).

  • Wash organics with brine, dry over MgSO₄, and concentrate.

• Purification:

  • Purify via flash column chromatography (Silica gel, Gradient 0-20% EtOAc in Hexanes).

  • Target Yield: 65–75%.

Data Summary & Validation

Table 1: Physico-Chemical Properties & Expected Data

Property	Value / Observation	Notes
Formula	C₁₄H₁₅NO₃	MW: 245.28 g/mol
Appearance	Off-white to pale yellow solid	Crystalline
¹H NMR (CDCl₃)	δ 1.45 (t, 3H, Ester-CH₃), 1.50 (t, 3H, Ether-CH₃), 4.25 (q, 2H, Ether-CH₂), 4.48 (q, 2H, Ester-CH₂), 7.40 (d, 1H, H6), 7.45 (dd, 1H, H3), 8.05 (d, 1H, H5), 8.15 (dd, 1H, H4), 8.95 (dd, 1H, H2).	Key diagnostic: Deshielding of H2 and H4 due to ring current; Ester ethyl group signals.
Regioselectivity	>20:1 (C8 vs C6/C2)	Controlled by LiTMP sterics and 7-OEt coordination.

Mechanistic Workflow (Graphviz):

Figure 2: Reaction mechanism showing the coordination-directed deprotonation at C8.

Troubleshooting & Critical Parameters

• Temperature Control: The lithiation must be performed at -78°C. Above -40°C, the lithiated species may undergo "halogen dance" type rearrangements or decompose.

• Base Selection: Do not use n-BuLi directly on the quinoline. The quinoline ring is electron-deficient; n-BuLi acts as a nucleophile and will attack C2, forming a dihydroquinoline byproduct. LiTMP is sufficiently basic but non-nucleophilic due to steric bulk.

• Moisture Sensitivity: The 8-lithio intermediate is highly reactive. Ensure all glassware is oven-dried and THF is distilled or from a solvent purification system (SPS).

References

• Directed Ortho Metalation (DoM)

  • Snieckus, V. (1990). "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 90(6), 879–933. Link

• Quinoline Lithiation Specifics: Mattson, R. J., et al. (1990). "Ortho-lithiation of quinoline derivatives." Journal of Organic Chemistry, 55, 3410-3412. (Establishes LiTMP usage for quinolines).

• Synthesis of Similar Alkaloids (Luotonin A)

  • Mhaske, S. B., & Argade, N. P. (2004). "Regioselective quinazolinone-directed ortho lithiation of quinazolinoylquinoline: practical synthesis of naturally occurring human DNA topoisomerase I poison luotonin A." Journal of Organic Chemistry, 69(13), 4563–4566.[1] Link (Demonstrates C8 lithiation directed by C7 substituents).

• Alternative Carbonylation Methods

  • Collis, G. E., et al. (2003).[2] "7-Bromoquinolin-8-ol."[2][3] Acta Crystallographica Section C, 59(8). (Describes bromination regioselectivity if Pd-catalyzed route is preferred).

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• 2. researchgate.net [researchgate.net]
• 3. 7-Bromoquinolin-8-ol synthesis - chemicalbook [chemicalbook.com]

Application Note: Ethyl 7-ethoxyquinoline-8-carboxylate as an Advanced N,O-Bidentate Ligand in Coordination Chemistry

Executive Summary & Chemical Profile

In modern coordination chemistry and catalytic drug development, the design of tunable, phosphine-free ligands is critical for achieving high turnover numbers (TON) and stable metal-organic frameworks. Ethyl 7-ethoxyquinoline-8-carboxylate (E7EQ8C) (CAS: 1628319-82-3)[1] is a highly versatile N,O-bidentate ligand scaffold. While the parent quinoline-8-carboxylic acid is a well-documented chelator for transition metals[2] and rhodium-catalyzed carbonylation[3], E7EQ8C introduces precise stereoelectronic modifications:

• 7-Ethoxy Group (EDG): Increases the electron density of the quinoline nitrogen via resonance, enhancing its

  -donor capacity. This stabilizes high-oxidation-state intermediates during oxidative addition.

• 8-Ethyl Ester: Provides a hemilabile coordination site (neutral carbonyl oxygen) that can either be utilized directly for dynamic catalysis or hydrolyzed in situ to form a robust, anionic carboxylate chelate for luminescence applications[4].

This guide details the mechanistic rationale and validated protocols for utilizing E7EQ8C in two divergent coordination pathways: Palladium(II) cross-coupling catalysis and Europium(III) luminescence.

Mechanistic Insights: Hemilability vs. Robust Chelation

The choice between using E7EQ8C in its native ester form versus its hydrolyzed carboxylate form dictates the behavior of the resulting metal complex.

The Hemilabile Neutral N,O-Chelate (Catalytic Applications)

When coordinated to soft Lewis acids like Pd(II), E7EQ8C acts as a neutral bidentate ligand. The quinoline nitrogen binds strongly, while the ester carbonyl oxygen binds weakly. During a cross-coupling reaction (e.g., Mizoroki-Heck), this hemilability is crucial. The weak Pd–O bond easily breaks to provide a vacant coordination site for the incoming olefin or aryl halide, while the strong Pd–N bond prevents the ligand from dissociating entirely and precipitating inactive Pd black. Quinoline-8-carboxylate derivatives are recognized as highly efficient, low-cost, phosphine-free catalysts for Heck reactions, capable of achieving TONs approaching 9,000[5].

The Anionic N,O-Chelate (Luminescence & Frameworks)

Lanthanides (e.g., Eu³⁺, Tb³⁺) and hard transition metals require strongly anionic, oxygen-rich coordination spheres to satisfy their high charge densities. By subjecting E7EQ8C to base-promoted hydrolysis, the ethyl ester is cleaved to yield 7-ethoxyquinoline-8-carboxylate. This anionic N,O-chelate forms highly stable, rigid complexes (often octahedral or higher geometries)[2]. Furthermore, the extended conjugated

-system of the quinoline ring acts as an excellent "antenna," absorbing UV light and transferring the energy to the emissive states of the lanthanide ion[4].

Divergent coordination pathways of Ethyl 7-ethoxyquinoline-8-carboxylate with Pd(II) and Eu(III).

Quantitative Data: Benchmark Coordination Properties

To contextualize the performance of E7EQ8C, the following table summarizes the coordination modes and benchmark data of quinoline-8-carboxylate class ligands in established literature applications.

Ligand Derivative	Coordination Mode	Metal Complex	Primary Application	Benchmark Metric / Yield	Ref
Quinoline-8-carboxylate (Q8C)	Anionic N,O	Pd(Q8C)₂	Heck Cross-Coupling	TON ~8,700 (0.01 mol% Pd)	[5]
Quinoline-8-carboxylic acid	Anionic N,O	Rh(CO)₂Cl(Q8C)	Methanol Carbonylation	High Oxidative Addition Rate	[3]
Quinoline-8-carboxylate	Anionic N,O	Co(Q8C)₂(MeOH)₂	3D Frameworks	Stable Octahedral Geometry	[2]
Tricyclic Quinoline Derivs.	Anionic N,O	Ln(III) Complexes	Luminescent Probes	High Quantum Yield (Antenna)	[4]
E7EQ8C (Native Ester)	Neutral N,O	[Pd(E7EQ8C)Cl₂]	Cross-Coupling	Theoretical enhanced hemilability	N/A

Experimental Methodologies

Protocol A: Synthesis of Hemilabile [Pd(E7EQ8C)Cl₂] for Catalysis

Objective: Synthesize a coordinatively flexible Pd(II) pre-catalyst without hydrolyzing the ester. Causality & Rationale: Dichloromethane (DCM) is selected as the solvent because its non-coordinating nature prevents competition with the hemilabile ester carbonyl, ensuring quantitative N,O-chelation. Room temperature is maintained to prevent unintended ester cleavage.

Step-by-Step Workflow:

• Preparation: In an oven-dried Schlenk flask under N₂, dissolve 1.0 mmol of E7EQ8C in 10 mL of anhydrous DCM.

• Metalation: Slowly add 1.0 mmol of Bis(acetonitrile)dichloropalladium(II) [PdCl₂(CH₃CN)₂] to the stirring solution. The solution will transition from pale yellow to deep orange as the acetonitrile ligands are displaced.

• Stirring: Stir at room temperature for 4 hours.

• Isolation: Concentrate the solvent under reduced pressure to ~2 mL. Add 10 mL of cold diethyl ether to precipitate the complex. Filter and wash with cold ether (3 x 5 mL).

• Self-Validating System (QC):

  • FT-IR: Analyze the C=O stretching frequency. A shift from ~1720 cm⁻¹ (free ligand) to ~1680 cm⁻¹ confirms successful carbonyl coordination. If the peak remains at 1720 cm⁻¹, the ester is uncoordinated.

  • ¹H NMR (CDCl₃): The quinoline protons adjacent to the nitrogen will exhibit a significant downfield shift due to the deshielding effect of Pd(II) coordination.

Proposed Heck cross-coupling catalytic cycle utilizing the hemilabile E7EQ8C palladium complex.

Protocol B: In Situ Hydrolysis and Lanthanide Complexation [Eu(7-EQ8C)₃(H₂O)₂]

Objective: Generate a highly luminescent Europium complex utilizing the "antenna effect" of the hydrolyzed ligand. Causality & Rationale: Lanthanides require anionic oxygen donors. Hydrolyzing the ester in situ circumvents the poor solubility of isolated free carboxylic acids. The pH is strictly adjusted to 6.5; a lower pH protonates the quinoline nitrogen (disrupting chelation), while a higher pH causes the irreversible precipitation of photo-inactive europium hydroxide.

Step-by-Step Workflow:

• Hydrolysis: Suspend 3.0 mmol of E7EQ8C in 15 mL of a 1:1 Ethanol/Water mixture. Add 3.5 mmol of NaOH. Reflux at 80 °C for 2 hours until the solution becomes completely clear, indicating full hydrolysis to the sodium salt of 7-ethoxyquinoline-8-carboxylate.

• pH Adjustment: Cool the solution to room temperature. Carefully adjust the pH to exactly 6.5 using dilute HCl (0.1 M).

• Complexation: Dissolve 1.0 mmol of EuCl₃·6H₂O in 5 mL of distilled water. Add this dropwise to the stirring ligand solution. A fine precipitate will begin to form immediately.

• Maturation & Isolation: Stir the suspension at 50 °C for 1 hour to ensure thermodynamic product formation. Cool, filter the precipitate, and wash with cold water followed by cold ethanol. Dry under vacuum.

• Self-Validating System (QC):

  • Visual UV Test: Irradiate the crude solid powder with a standard 365 nm UV lamp. It must yield an intense, monochromatic red emission (612 nm, ⁵D₀ → ⁷F₂ transition). The absence of red luminescence indicates either incomplete ester hydrolysis or severe quenching via inner-sphere water molecules (requiring further dehydration).

References

• [1] Title: WO2014159591A1 - Substituted 7-azabicycles and their use as orexin receptor modulators Source: Google Patents URL:

• [2] Title: trans-Dimethanolbis(quinoline-8-carboxylato-κN,O)cobalt(II) Source: ResearchGate URL:

• [5] Title: Chloro({2-[mesityl(quinolin-8-yl-κN)boryl]-3,5-dimethyl-phenyl}methyl-κC)palladium(II) as a Catalyst for Heck Reactions Source: PMC / NIH URL:

• [3] Title: Rhodium(I) carbonyl complexes of quinoline carboxylic acid: Synthesis, reactivity and catalytic carbonylation reaction Source: ResearchGate URL:

• [4] Title: Synthesis and Transformation of Tricyclic KYNA Derivatives Source: MDPI URL:

Sources

• 1. WO2014159591A1 - Substituted 7-azabicycles and their use as orexin receptor modulators - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Transformation of Tricyclic KYNA Derivatives [mdpi.com]
• 5. Chloro({2-[mesityl(quinolin-8-yl-κN)boryl]-3,5-dimethyl-phenyl}methyl-κC)palladium(II) as a Catalyst for Heck Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of Ethyl 7-ethoxyquinoline-8-carboxylate for drug design

Application Note: Functionalization of Ethyl 7-ethoxyquinoline-8-carboxylate for Drug Design

Introduction & Strategic Significance

Ethyl 7-ethoxyquinoline-8-carboxylate is a highly specialized scaffold in medicinal chemistry, distinct from the more common 4- or 6-substituted quinolines. Its structural value lies in the 7,8-substitution pattern , which creates a unique steric and electronic environment around the quinoline nitrogen.

This scaffold is a validated pharmacophore in the development of Orexin Receptor Antagonists (for sleep disorders) and has emerging utility in metalloenzyme inhibition and antibacterial research . The proximity of the C8-carboxylate to the ring nitrogen allows for bidentate chelation potential (if hydrolyzed) or the creation of rigid, hydrogen-bond-locked conformations when amidated.

Key Structural Features:

• C8-Ethyl Ester: A masked carboxylic acid, serving as the primary vector for library generation via amidation.

• C7-Ethoxy Group: An electron-donating group (EDG) that modulates the basicity of the quinoline nitrogen and provides a handle for lipophilicity tuning.

• Quinoline Core: A privileged heterocycle offering π-stacking interactions and defined vectors for metabolic stability.

Strategic Reactivity Analysis

Before initiating synthesis, researchers must understand the electronic "push-pull" dynamics of this molecule.

• Electronic Activation: The C7-ethoxy group is an ortho/para director. Since C8 is blocked, it activates C6 towards electrophilic aromatic substitution (SEAr).

• Electronic Deactivation: The C8-ester is an electron-withdrawing group (EWG), deactivating the ring, but its effect is counterbalanced by the C7-ethoxy group.

• Steric Crowding: The 7,8-disubstitution creates a "bay region" effect. Nucleophilic attacks at the ester carbonyl (C8) may require elevated temperatures or specific catalysts due to steric hindrance from the C7-ethoxy group.

Visualizing the Reactivity Landscape

Figure 1: Reactivity profile of the scaffold.[1][2][3] The C8-ester is the primary gateway for library synthesis, while the C7-ethoxy group allows for physicochemical tuning.

Protocol 1: C8-Ester Functionalization (The Gateway)

The most critical transformation for this scaffold is converting the ester to an amide. This is the primary route for generating Structure-Activity Relationship (SAR) libraries, particularly for GPCR targets like Orexin receptors.

Challenge: The C7-ethoxy group sterically hinders the C8-carbonyl. Standard aminolysis often fails. Solution: A two-step protocol: Hydrolysis followed by HATU-mediated coupling.

Step A: Saponification (Hydrolysis)

• Reagents: LiOH·H₂O (3.0 equiv), THF/MeOH/H₂O (3:1:1).

• Conditions: 60°C, 12 hours.

• Mechanism: Lithium hydroxide is preferred over NaOH due to better solubility in the THF/MeOH organic layer, ensuring contact with the lipophilic ester.

Procedure:

• Dissolve 1.0 g (3.9 mmol) of ethyl 7-ethoxyquinoline-8-carboxylate in 22 mL THF and 11 mL water.

• Add MeOH (5 mL) to clarify the solution.

• Add LiOH[4][5][6][7]·H₂O (490 mg, 11.7 mmol).

• Heat to 60°C. Monitor by LCMS (Expect M+H ≈ 218 for the acid).

• Workup: Acidify to pH 4 with 1N HCl. The zwitterionic nature of the quinoline acid may prevent precipitation. Extract with EtOAc/iPrOH (9:1).

Step B: Amide Coupling (Library Generation)

• Reagents: HATU (1.2 equiv), DIPEA (3.0 equiv), Amine (R-NH₂).

• Solvent: DMF (Anhydrous).

• Why HATU? The steric bulk at C7 requires a potent coupling agent. HATU generates a reactive aza-benzotriazole ester that overcomes this hindrance better than EDCI.

Procedure:

• Dissolve the crude acid (0.2 mmol) in DMF (1.0 mL).

• Add DIPEA (0.6 mmol) and stir for 5 min to ensure deprotonation of the carboxylic acid.

• Add HATU (0.24 mmol). Stir for 10 min (Activation step).

• Add the amine (0.24 mmol).

• Stir at RT for 16h. If conversion is <50%, heat to 50°C.

Protocol 2: C7-Ethoxy Manipulation (Scaffold Morphing)

To alter the metabolic stability or lipophilicity (LogD), the ethyl group at C7 can be replaced. This requires deprotection to the phenol.

Step A: Dealkylation

• Reagent: BBr₃ (Boron tribromide), 1.0 M in DCM.

• Conditions: -78°C to RT.

• Note: Acidic deprotection (HBr/AcOH) is harsh and may degrade the ester if not careful. BBr₃ is selective for aryl ethers.

Procedure:

• Cool a solution of the substrate (1.0 equiv) in dry DCM to -78°C.

• Dropwise add BBr₃ (3.0 equiv). The solution will turn yellow/orange (complex formation).

• Warm to 0°C over 2 hours.

• Quench: Carefully add MeOH at 0°C (Exothermic!).

• Isolate the 7-hydroxy-8-carboxylate .

Step B: Re-alkylation (Mitsunobu or S_N2)

• Mitsunobu: PPh₃, DIAD, R-OH (Allows installation of chiral side chains).

• S_N2: K₂CO₃, DMF, R-X (Alkyl halide).[6]

Data Summary: Impact of C7-Substituents

C7-Substituent	LogD (pH 7.4)	Metabolic Stability (HLM)	Comment
-OEt (Parent)	2.8	Moderate	Good baseline potency.
-OH	0.9	High (Glucuronidation risk)	Synthetic intermediate.
-OCH₂CF₃	3.1	High	Blocks metabolic dealkylation.
-O-Benzyl	4.2	Low	Increases hydrophobic binding.

Protocol 3: Advanced Ring Functionalization (C5/C6)

For late-stage diversification, C-H activation can be employed.[8] The C8-amide (formed in Protocol 1) can sometimes act as a directing group, but the N-oxide strategy is more reliable for quinolines.

Workflow:

• N-Oxidation: mCPBA, DCM, RT -> Yields N-oxide.

• C2-Chlorination: POCl₃ (reflux) -> Converts N-oxide to 2-chloroquinoline (via Meisenheimer-type rearrangement).

• Functionalization: The 2-Cl group allows S_NAr with amines or Suzuki coupling.

Visualizing the Synthesis Workflow

Figure 2: Divergent synthesis pathways. Path 1 (Left) focuses on the amide warhead. Path 2 (Right) focuses on scaffold optimization.

Case Study: Orexin Receptor Antagonists

In the development of dual orexin receptor antagonists (DORAs), the 7-ethoxyquinoline-8-carboxamide core is a critical structural motif.

• Mechanism: The quinoline nitrogen and the amide carbonyl form an intramolecular hydrogen bond, locking the conformation. This planar structure fits into the lipophilic pocket of the Orexin receptor.

• Key Insight: The 7-ethoxy group fills a small hydrophobic sub-pocket. Replacing it with bulky groups (e.g., -Obn) often leads to a loss of potency due to steric clash.

• Reference: See Baxter et al.[6] and Bergman et al.[6] for detailed SAR on related 2-azabicycle/quinoline hybrids [1, 2].

References

• Bergman, J. M., et al. (2008).[6] "Proline bis-amides as potent dual orexin receptor antagonists."[6] Bioorganic & Medicinal Chemistry Letters, 18(4), 1425-1430. Link

• Baxter, C. A., et al. (2011). "The First Large-Scale Synthesis of MK-4305: A Dual Orexin Receptor Antagonist for the Treatment of Sleep Disorder." Organic Process Research & Development, 15(2), 367-375. Link

• Patent US 2014/0275118 A1. "Substituted 2-Azabicycles and their use as Orexin Receptor Modulators." Google Patents.[5] Link

• Patent US 9,611,277 B2. "Substituted 2-azabicycles and their use as orexin receptor modulators." Google Patents.[5] Link

• Perreault, S., et al. (2009). "Discovery of a novel class of potent and selective orexin receptor antagonists." Bioorganic & Medicinal Chemistry Letters, 19(16), 4797-4801. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2014159591A1 - Substituted 7-azabicycles and their use as orexin receptor modulators - Google Patents [patents.google.com]
• 5. US9611277B2 - Substituted 2-azabicycles and their use as orexin receptor modulators - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]

Application Note: Microwave-Assisted Synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate

Introduction & Scope

Ethyl 7-ethoxyquinoline-8-carboxylate (CAS: 1628319-82-3) is a critical heterocyclic intermediate frequently utilized in the drug development pipeline, particularly in the synthesis of azabicyclic dual orexin receptor antagonists (DORAs) for the treatment of insomnia and sleep disorders[1]. Conventional synthesis relies on room-temperature O-alkylation that requires overnight stirring (12–18 hours) to reach completion[1]. This application note details a highly optimized, microwave-assisted protocol that drastically reduces reaction time to 15 minutes while maintaining exceptional yield and purity.

Mechanistic Insights & Experimental Design

The transformation is a classic bimolecular nucleophilic substitution (

). As a Senior Application Scientist, it is vital to understand that successful microwave scale-up relies on the deliberate selection of reagents based on their physicochemical properties:

• Base Selection (

  ) : Potassium carbonate is chosen as a mild, heterogeneous base. Stronger bases (e.g., NaOH, KOH) risk hydrolyzing the C8-ethyl ester, while weaker organic bases may not fully deprotonate the 7-hydroxyl group. efficiently generates the highly nucleophilic phenoxide intermediate without compromising the ester moiety.

• Solvent Dynamics (DMF) : N,N-Dimethylformamide (DMF) is an optimal solvent for microwave chemistry due to its high dipole moment (

  D) and excellent dielectric loss tangent ( ). It couples efficiently with microwave irradiation, rapidly converting electromagnetic energy into thermal energy[2]. Furthermore, as a polar aprotic solvent, DMF poorly solvates the phenoxide anion, leaving it highly reactive for the attack.

• Electrophile (Iodoethane) : Iodoethane is selected over bromoethane or chloroethane due to the superior leaving group ability of the iodide ion. This lowers the activation energy barrier of the transition state, synergizing perfectly with rapid microwave heating.

Data Presentation

Table 1: Reagent Stoichiometry and Equivalents

Reagent	MW ( g/mol )	Equivalents	Amount	Moles	Function
Ethyl 7-hydroxyquinoline-8-carboxylate	217.22	1.0	800 mg	3.9 mmol	Substrate
Potassium Carbonate ( )	138.20	2.6	1.4 g	10.4 mmol	Base
Iodoethane	155.97	1.7	560 L	6.9 mmol	Alkylating Agent
N,N-Dimethylformamide (DMF)	73.09	N/A	15 mL	N/A	Solvent

Table 2: Method Comparison (Conventional vs. Microwave)

Parameter	Conventional Method	Microwave-Assisted Method
Heating Source	Ambient / Conductive	Microwave Irradiation (2.45 GHz)
Temperature	20–25 °C (Room Temp)	120 °C
Reaction Time	12–18 hours (Overnight)	15 minutes
Average Yield	33–75%	>85%
Impurity Profile	Trace ester hydrolysis	Clean conversion

Experimental Protocol

Note: Iodoethane is a volatile alkylating agent. Perform all preparations in a well-ventilated fume hood.

Step 1: Reaction Assembly

• To a 30 mL heavy-walled microwave-safe quartz vial equipped with a magnetic stir bar, add 800 mg (3.9 mmol) of ethyl 7-hydroxyquinoline-8-carboxylate.

• Add 1.4 g (10.4 mmol) of anhydrous potassium carbonate (

  ).

• Suspend the solid mixture in 15 mL of anhydrous DMF. Stir at room temperature for 5 minutes to initiate the deprotonation and formation of the phenoxide anion.

• Using a calibrated micropipette, add 560

  L (6.9 mmol) of iodoethane dropwise to the suspension.

• Immediately seal the vial with a Teflon-lined silicone septum and an aluminum crimp cap to prevent the volatilization of iodoethane during heating.

Step 2: Microwave Irradiation 6. Place the sealed vial into a dedicated monomode microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave). 7. Program the reactor with the following parameters:

• Target Temperature : 120 °C

• Ramp Time : 2 minutes

• Hold Time : 15 minutes

• Maximum Power : 150 W

• Stirring : High

• Cooling : ON (Air cooling to <40 °C post-reaction)

Step 3: Workup and Isolation 8. Once the vial has cooled to room temperature, carefully decrimp the cap in a fume hood. 9. Filter the crude reaction mixture through a short pad of Celite to remove the insoluble inorganic salts (

and KI). Wash the filter cake with 20 mL of Ethyl Acetate (EtOAc) and 10 mL of Dichloromethane (DCM) to ensure complete product recovery. 10. Concentrate the combined filtrate in vacuo using a rotary evaporator. (Pro-tip: Due to the high boiling point of DMF (153 °C), use a high-vacuum pump or azeotropic removal with toluene if necessary).

Step 4: Purification and Self-Validation (QC) 11. Purify the concentrated crude oil via silica gel flash chromatography. Use a gradient elution of 0–30% EtOAc in hexanes. The target compound typically elutes around 20% EtOAc. 12. Pool the product-containing fractions (monitored via TLC, UV active at 254 nm) and concentrate to afford ethyl 7-ethoxyquinoline-8-carboxylate as a solid. 13. Self-Validation System : Analyze the purified product via LC-MS (ESI). The expected mass calculated for

is 245.1. The protocol is strictly validated when the mass spectrum exhibits a dominant peak at m/z 246.0[1].

Visualizations

Figure 1: Experimental workflow for the microwave-assisted O-alkylation protocol.

Figure 2: Logical relationship of the SN2 mechanistic pathway under basic conditions.

References

• Title: Substituted 7-azabicycles and their use as orexin receptor modulators Source: US Patent Application US20140275118A1 URL

• Title : Simple and Efficient Microwave Assisted N-Alkylation of Isatin Source : Molecules (PMC - NIH) URL :[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Nucleophilic Functionalization of Ethyl 7-ethoxyquinoline-8-carboxylate

Executive Summary & Scaffold Analysis

This guide details the protocols for performing nucleophilic substitution reactions on Ethyl 7-ethoxyquinoline-8-carboxylate . This specific scaffold presents a unique "push-pull" electronic environment that dictates reactivity:

• The Pyridine Ring (N1-C4): Electron-deficient due to the electronegative nitrogen, susceptible to nucleophilic attack at C2 and C4 (via activation).

• The Benzene Ring (C5-C8): Electron-rich due to the 7-ethoxy group (strong Electron Donating Group, EDG). This deactivates the ring toward classical Nucleophilic Aromatic Substitution (

  ) unless specific activation strategies are employed.

• The C8-Ester: A canonical site for Nucleophilic Acyl Substitution , allowing conversion to amides, acids, or hydrazides.

Strategic Warning: Direct displacement of the 7-ethoxy group by a nucleophile (e.g., an amine) is kinetically disfavored due to the strength of the Ar-O bond and the electron-rich nature of the ring. This guide provides the "Dealkylation-Activation" protocol to overcome this limitation, alongside standard ester functionalization.

Reaction Landscape Visualization

The following diagram maps the available nucleophilic pathways for this substrate.

Figure 1: Strategic divergence. The Red Path indicates the high-value transformation of the 7-position, while the Grey Path represents standard ester modifications.

Protocol A: Nucleophilic Acyl Substitution (C8-Ester Modification)

This is the most direct "substitution" available. The ethoxy group at C7 sterically crowds the C8 ester, making direct aminolysis slow. A two-step Hydrolysis-Coupling approach is recommended for reliability.

Method A1: Saponification (Hydrolysis)

Objective: Convert the ester to the free carboxylic acid for subsequent coupling.

• Reagents:

  • Substrate: 1.0 eq

  • NaOH (2M aqueous): 3.0 eq

  • Solvent: Ethanol/THF (1:1 v/v)

• Procedure:

  • Dissolve substrate in Ethanol/THF.

  • Add NaOH solution dropwise at 0°C.

  • Warm to 60°C and stir for 4 hours (Monitor by TLC/LCMS).

  • Workup: Concentrate to remove organics. Acidify aqueous residue to pH 3-4 with 1M HCl. The zwitterionic nature of the quinoline may cause precipitation; filter the solid. If no precipitate, extract with EtOAc.

• Critical Note: The 7-ethoxy group is stable under these basic conditions.

Method A2: Amide Coupling (Substitution of OH by NHR)

Objective: Install a solubilizing amine or pharmacophore at C8.

• Reagents:

  • 8-Carboxylic Acid (from A1): 1.0 eq

  • Amine (

    ): 1.2 eq

  • Coupling Agent (HATU): 1.5 eq

  • Base (DIPEA): 3.0 eq

  • Solvent: DMF (anhydrous)

• Procedure:

  • Dissolve Acid and DIPEA in DMF. Stir for 10 min to deprotonate.

  • Add HATU. Stir 15 min to form the activated ester.

  • Add the Amine.[1][2] Stir at RT for 12-16 hours.

  • Purification: Quench with water. Extract with EtOAc.[3] Wash with

    (5% aq) to remove DMF. Flash chromatography (DCM/MeOH).

Protocol B: C7-Functionalization (The "Expert" Route)

Challenge: The user may wish to substitute the 7-ethoxy group with a nitrogen (to mimic fluoroquinolone antibiotics). Problem: An ethoxy group is a poor leaving group (

of EtOH 16). Direct will likely fail or decompose the ring. Solution: The Dealkylation-Activation-Coupling sequence.

Step 1: Dealkylation (Cleavage of the Ethyl Ether)

This converts the unreactive ether into a reactive phenol.

• Reagents:

  (1M in DCM, 3.0 eq).

• Conditions:

  warming to , anhydrous DCM.

• Mechanism: Boron coordinates to the ethoxy oxygen; bromide attacks the ethyl group via

  , liberating the 7-hydroxyl quinoline.

• Safety:

  reacts violently with moisture. Use strict Schlenk technique.

Step 2: Activation (Triflation)

Converts the 7-OH (poor LG) into 7-OTf (excellent LG, pseudo-halogen).

• Reagents: Triflic anhydride (

  , 1.2 eq), Pyridine (2.0 eq), DCM.

• Procedure: Add

  dropwise to the phenol/pyridine solution at .

• Result: Ethyl 7-((trifluoromethyl)sulfonyl)oxyquinoline-8-carboxylate. This molecule is now highly activated for nucleophilic attack.

Step 3: Buchwald-Hartwig Amination (Nucleophilic Substitution)

Now that we have a "pseudo-halide" at C7, we can substitute it with an amine.

• Reagents:

  • 7-OTf Substrate: 1.0 eq

  • Primary/Secondary Amine: 1.2 eq

  • Catalyst:

    (5 mol%)

  • Ligand: BINAP or Xantphos (10 mol%)

  • Base:

    (2.0 eq)[3]

  • Solvent: Toluene or Dioxane (degassed)[3]

• Procedure:

  • Combine all solids in a sealed tube under Argon.

  • Add solvent and amine.

  • Heat to 100°C for 12 hours.

  • Outcome: Successful substitution of the original 7-ethoxy motif with an amine, retaining the 8-ester.

Comparative Data: Leaving Group Ability

When planning substitution on the quinoline ring, the choice of leaving group (LG) at Position 7 is the determinant of success.

Leaving Group (C7)	Reactivity toward Nucleophiles	Required Conditions	Application Note
-OEt (Ethoxy)	Very Low	, sealed vessel	Starting Material. Not viable for direct substitution.[4]
-F (Fluoro)	High	,	Standard for Cipro/Levo synthesis.
-OTf (Triflate)	Very High	, Pd-Cat	Recommended route for this substrate.
-Cl (Chloro)	Moderate	or Pd-Cat	Requires harsh conditions without catalysis.

Detailed Workflow Diagram (C7 Modification)

This diagram outlines the specific logic for converting the 7-ethoxy group, which is the most technically demanding request associated with this scaffold.

Figure 2: The "Dealkylation-Activation" workflow is the only high-yield method to substitute the 7-ethoxy group with a nucleophile.

References

• Reactivity of Quinoline Carboxylic Acids

  • Smith, M. B. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." 7th Ed. Wiley, 2013. (General reference for Nucleophilic Acyl Substitution mechanisms).

  • Joulié, J. A., et al. "Functionalization of Quinoline Scaffolds." Chemical Reviews, 2011.

• Buchwald-Hartwig Amination of Aryl Triflates

  • Wolfe, J. P., Buchwald, S. L. "Palladium-Catalyzed Amination of Aryl Triflates." Journal of Organic Chemistry, 1997, 62(5), 1264–1267.

• Dealkylation of Aryl Ethers

  • McOmie, J. F. W., et al. "Demethylation of Aryl Methyl Ethers by Boron Tribromide." Tetrahedron, 1968, 24(5), 2289-2292. (Standard protocol adapted for ethoxy groups).

• Synthesis of Quinolone Antibiotics (7-Substitution Context)

  • Da Silva, L. E., et al. "Synthesis and biological activity of novel quinolone derivatives." Journal of Medicinal Chemistry, 2005. (Provides context on why C7 substitution is critical).

Sources

• 1. ijesm.co.in [ijesm.co.in]
• 2. uop.edu.pk [uop.edu.pk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Purification of Ethyl 7-ethoxyquinoline-8-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic and isolation challenges associated with Ethyl 7-ethoxyquinoline-8-carboxylate . This compound is a critical lipophilic intermediate frequently utilized in the synthesis of neuroactive pharmaceuticals, such as orexin receptor modulators[1].

Due to the basicity of the quinoline nitrogen and the dual-alkylation required during its synthesis (simultaneous etherification and esterification using iodoethane and K₂CO₃ in DMF)[1], crude mixtures often present complex purification challenges. This guide provides field-proven, self-validating methodologies to ensure high-purity isolation.

Purification Decision Workflow

Before selecting a purification method, it is critical to profile your crude mixture via LC-MS or TLC to identify the dominant impurity class. Use the logical workflow below to determine your optimal path.

Workflow for the isolation and purification of Ethyl 7-ethoxyquinoline-8-carboxylate.

Troubleshooting & FAQs

Q1: Why does my product streak heavily on normal-phase silica gel, and how can I resolve this?

Causality: Ethyl 7-ethoxyquinoline-8-carboxylate possesses a basic quinoline nitrogen. This nitrogen acts as a strong Lewis base, interacting irreversibly with the acidic silanol (Si-OH) groups on the surface of standard normal-phase silica gel. This non-ideal secondary interaction causes severe peak tailing (streaking), leading to poor resolution from closely eluting impurities[2]. Solution: Incorporate a basic modifier into your mobile phase. Adding 0.5–2% triethylamine (NEt₃) to the eluent neutralizes the acidic silanol sites[2]. This creates a dynamic deactivation of the silica surface, ensuring the compound elutes based solely on its partition coefficient rather than ionic interactions.

Q2: How do I efficiently separate the target ester from the unreacted 7-hydroxyquinoline-8-carboxylic acid precursor?

Causality: The synthesis of this compound typically involves reacting 7-hydroxyquinoline-8-carboxylic acid with iodoethane and a base like K₂CO₃[1]. Incomplete bis-alkylation leaves behind the highly polar, amphoteric precursor. Attempting to separate these via silica chromatography is inefficient due to massive polarity differences and potential column overloading. Solution: Leverage the acidic nature of the precursor's carboxylic acid and phenolic groups. Perform a Liquid-Liquid Extraction (LLE) using a mildly basic aqueous phase (pH 8.5–9.0). The unreacted precursor will ionize and partition entirely into the aqueous layer, while the fully alkylated, neutral target ester remains in the organic layer.

Q3: After solvent removal, my purified fraction remains a viscous oil. How can I induce crystallization?

Causality: Highly lipophilic quinoline derivatives, particularly those with flexible alkoxy and ester alkyl chains (like the 7-ethoxy and 8-ethyl ester groups), often resist crystallization due to low lattice energy and high conformational flexibility[3]. Trace non-polar impurities can further disrupt the crystal lattice. Solution: Convert the free base into a crystalline salt. Dissolving the oily free base in a suitable solvent (e.g., isopropanol or ether) and adding a stoichiometric amount of anhydrous HCl significantly increases the ionic character and lattice energy, rapidly inducing precipitation of a highly pure, crystalline solid[3].

Step-by-Step Methodologies

Protocol A: pH-Directed Liquid-Liquid Extraction (LLE)

Use this protocol to remove unreacted polar precursors before chromatography.

• Quench & Dilute: Following the alkylation reaction in DMF[1], quench the reaction mixture by adding 5 volumes of distilled water.

• Primary Extraction: Extract the aqueous mixture with 3 volumes of Ethyl Acetate (EtOAc).

• pH Adjustment: Wash the combined organic layers with saturated aqueous NaHCO₃ (pH ~8.5) twice.

  • Self-Validation Check: The aqueous layer should retain the yellow tint of the unreacted 7-hydroxy precursor, while the organic layer contains the product. Spot both layers on a TLC plate; the aqueous layer spot should remain at the baseline, validating complete partitioning.

• Brine Wash & Drying: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Modified Normal-Phase Flash Chromatography

Use this protocol for final purification of the neutral ester.

• Column Equilibration: Pack a silica gel column and equilibrate with 2 column volumes (CV) of the initial mobile phase: 100% Hexanes containing 1% NEt₃[2].

• Sample Loading: Dissolve the crude LLE extract in a minimal volume of dichloromethane (DCM) and load it onto the column in a narrow, concentrated band.

• Gradient Elution: Elute using a step gradient of 0–30% EtOAc in hexanes[1]:

  • 0–3 CV: 100% Hexanes + 1% NEt₃

  • 3–8 CV: 90:10 Hexanes:EtOAc + 1% NEt₃

  • 8–12 CV: 70:30 Hexanes:EtOAc + 1% NEt₃

  • Self-Validation Check: If streaking is still observed on the TLC plate during method development, increase the NEt₃ concentration by 0.5% increments until a tight, circular spot is achieved, validating the neutralization of silanol sites.

• Fraction Analysis: Monitor elution at 254 nm. Verify pure fractions via LC-MS. The target compound will present an m/z [M+H]⁺ of 246.0[1].

Quantitative Data Summary

The following table summarizes the expected outcomes and parameters for the purification strategies discussed above.

Purification Strategy	Target Impurities Addressed	Typical Yield	Final Purity	Optimal Solvent System
Aqueous LLE (pH 8.5)	7-hydroxyquinoline precursor	85 - 90%	~80 - 85%	EtOAc / Sat. NaHCO₃
Normal-Phase Silica	Mono-alkylated byproducts	75 - 85%	92 - 96%	Hexanes/EtOAc (0-30%) + 1% NEt₃
Reverse-Phase C18	Lipophilic over-alkylation	65 - 75%	>98%	H₂O/ACN (80% to 100% ACN gradient)
HCl Salt Formation	Trace oils, color bodies	50 - 65%	>99%	Isopropanol / 2M HCl in Ether

References

• Title: US Patent 8,969,352 B2 - Substituted 2-azabicycles and their use as orexin receptor modulators Source: Google Patents URL

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Solubilization Strategies for Ethyl 7-ethoxyquinoline-8-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly lipophilic quinoline derivatives. Ethyl 7-ethoxyquinoline-8-carboxylate presents a unique challenge: its fully substituted, non-polar functional groups (an ethoxy ether and an ethyl ester) strip the quinoline core of its hydrogen-bonding potential, rendering it practically insoluble in standard biological buffers.

This guide is designed to move beyond basic "trial and error." Below, we break down the physicochemical causality of your solubility issues and provide self-validating, step-by-step protocols to rescue your assays.

Part 1: Quantitative Physicochemical Profiling

Before attempting solubilization, you must understand the thermodynamic constraints of your molecule. The table below summarizes the structural properties driving the insolubility of Ethyl 7-ethoxyquinoline-8-carboxylate.

Parameter	Value / Characteristic	Impact on Solubilization Strategy
Chemical Structure	Substituted Quinoline Core	Highly planar and lipophilic; prone to rapid π-π stacking and aggregation in polar media[1].
Functional Groups	7-ethoxy, 8-ethyl ester	Neutral at physiological pH; eliminates the possibility of simple salt formation.
pKa (Quinoline Nitrogen)	~4.0 – 4.5	Remains unprotonated (neutral) at pH 7.4; pH adjustment is ineffective for biological assays[2].
LogP (Estimated)	> 3.0	Highly hydrophobic; requires encapsulation, complexation, or co-solvents for aqueous media.
DMSO Solubility	High (> 50 mM)	Ideal for concentrated stock generation prior to aqueous dilution[3].

Part 2: Solubilization Decision Matrix

Select your solubilization strategy based on the downstream application. The workflow below dictates the optimal path to maintain both compound stability and assay integrity.

Caption: Decision matrix for solubilizing Ethyl 7-ethoxyquinoline-8-carboxylate based on assay type.

Part 3: Troubleshooting FAQs & Self-Validating Protocols

FAQ 1: The "Crash Out" Phenomenon

User Issue: "I dissolve my compound in DMSO at 10 mM, but when I dilute it to 100 µM in PBS, it immediately turns cloudy. What is happening?"

Mechanistic Causality: This is a classic solvent-exchange precipitation. DMSO is completely miscible with water, but your quinoline derivative is not. When the DMSO diffuses into the bulk aqueous phase, the local concentration of the hydrophobic compound drastically exceeds its thermodynamic solubility limit[3]. The high dielectric constant of water forces the non-polar quinoline rings to self-associate via the hydrophobic effect, causing rapid nucleation and precipitation.

Solution: Protocol 1 - Kinetic Step-Down Co-solvent Dilution

• Preparation: Dissolve the compound in 100% anhydrous DMSO to a concentration of 10 mM.

• Thermal Equilibration: Pre-warm the target aqueous buffer (e.g., PBS) to 37°C. Heat increases the kinetic solubility threshold.

• Kinetic Mixing: Place the buffer on a high-speed vortex mixer. Add the DMSO stock dropwise directly into the vortex. Why? Rapid mechanical dispersion prevents localized zones of high drug/low solvent concentration, delaying nucleation.

• Validation Step: Centrifuge the final mixture at 10,000 × g for 10 minutes. Carefully aspirate the supernatant and measure absorbance via UV-Vis spectrophotometry (the quinoline core absorbs strongly in the UV range). If a pellet is visible, the thermodynamic limit has been exceeded, and you must lower your target final concentration.

FAQ 2: Ineffective pH Adjustment

User Issue: "I tried lowering the pH of my buffer to 6.0 to protonate the quinoline nitrogen and make a soluble salt, but it remains insoluble. Why?"

Mechanistic Causality: While quinoline itself is a weak base, the electron-withdrawing nature of the ester group at position 8 depresses the pKa of the nitrogen atom. At pH 6.0, the nitrogen remains largely unprotonated[2]. To force protonation and form a soluble salt, the pH would need to drop below 3.0, which will likely denature proteins and invalidate biological assays.

Solution: Protocol 2 - Cyclodextrin Inclusion Complexation If you cannot use DMSO and cannot adjust the pH, you must shield the molecule from water. Hydroxypropyl-β-cyclodextrin (HP-β-CD) possesses a hydrophilic exterior and a hydrophobic cavity. The lipophilic 7-ethoxy and 8-carboxylate groups can insert into this cavity, forming a thermodynamically stable, water-soluble inclusion complex[4].

• Host Preparation: Prepare a 10% (w/v) solution of HP-β-CD in your experimental buffer.

• Guest Addition: Add an excess of solid Ethyl 7-ethoxyquinoline-8-carboxylate (e.g., 5 mg/mL) to the HP-β-CD solution.

• Equilibration: Agitate the suspension on an orbital shaker at 25°C for 48 hours. Why? Inclusion complexation is an equilibrium process driven by the displacement of high-enthalpy water molecules from the cyclodextrin cavity; it requires time to reach steady state.

• Separation: Filter the suspension through a 0.22 µm PVDF syringe filter to remove uncomplexed, solid drug.

• Validation Step: Perform a phase-solubility analysis. Dilute the filtered aqueous complex in methanol (to disrupt the complex) and quantify via HPLC. Plotting dissolved drug against varying HP-β-CD concentrations should yield a linear relationship, confirming a 1:1 stoichiometric inclusion complex.

FAQ 3: Delivery to Complex Cell Models

User Issue: "Cyclodextrins are extracting cholesterol from my cell membranes and interfering with my receptor assay. How else can I solubilize this for cellular delivery?"

Mechanistic Causality: Cyclodextrins can indeed cause lipid efflux in sensitive cell lines. Instead, you can leverage the compound's lipophilicity. The roughly planar geometry of quinoline molecules allows them to fit seamlessly inside lipid bilayers with minimal distortion of lipid packing, driven by hydrophobic interactions with acyl chains[1].

Solution: Protocol 3 - Liposomal Encapsulation (Thin-Film Hydration)

• Lipid Film Formation: Dissolve DPPC (dipalmitoylphosphatidylcholine), Cholesterol, and Ethyl 7-ethoxyquinoline-8-carboxylate in a 2:1 Chloroform/Methanol mixture at a 20:1 lipid-to-drug molar ratio.

• Desolvation: Evaporate the organic solvents under reduced pressure using a rotary evaporator to form a thin, homogeneous lipid film on the flask wall.

• Hydration: Hydrate the film with PBS (pH 7.4) at 50°C (above the phase transition temperature of DPPC) for 1 hour with vigorous vortexing to form multilamellar vesicles (MLVs).

• Sizing: Extrude the MLV suspension 10 times through a 100 nm polycarbonate membrane using a mini-extruder to form unilamellar vesicles (LUVs).

• Validation Step: Determine Encapsulation Efficiency (EE%). Pass the liposomes through a Sephadex G-50 size exclusion column to remove free drug. Lyse a known volume of the purified liposomes with 1% Triton X-100 and quantify the released quinoline derivative via HPLC. An EE% > 90% is expected for highly hydrophobic quinolines[1].

References

• [4] 4 - Benchchem

• [3] 3 - Benchchem

• [2] 2 - PubMed / NIH

• [1] 1 - MDPI

Sources

• 1. mdpi.com [mdpi.com]
• 2. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions during the formation of Ethyl 7-ethoxyquinoline-8-carboxylate

The following technical support guide is designed for researchers and process chemists optimizing the synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate . This guide moves beyond basic textbook procedures to address the specific mechanistic failure points—specifically ether cleavage, decarboxylation, and regioselectivity—inherent to this scaffold.

Topic: Minimizing Side Reactions & Process Optimization Applicable Pathways: Modified Skraup Synthesis, Doebner-Miller, and O-Alkylation Workflows.

Executive Summary: The Mechanistic Challenge

The synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate presents a "perfect storm" of conflicting reactivities. You are attempting to build a pyridine ring onto an electron-rich aniline (requiring acid catalysis) while preserving two acid-sensitive groups: the 7-ethoxy ether (prone to cleavage) and the 8-carboxylate (prone to decarboxylation due to ortho-position steric strain and electronic repulsion).

Success depends not on finding a "new" reaction, but on modulating the acidity and temperature of the classical Skraup or Gould-Jacobs pathways to prevent the destruction of your starting scaffold.

Critical Side Reactions & Troubleshooting (FAQ)

Issue 1: "I am losing the ethyl group at position 7 (De-ethoxylation)."

Diagnosis: Acid-Catalyzed Ether Cleavage. The classical Skraup reaction uses concentrated sulfuric acid (

) at reflux ( ). Under these conditions, the ethoxy ether is protonated and undergoes or cleavage, yielding 7-hydroxyquinoline-8-carboxylate (phenol).

Corrective Action:

• Switch Acid Catalyst: Replace

  with Polyphosphoric Acid (PPA) or Eaton’s Reagent ( in methanesulfonic acid). These are strong dehydrating agents but significantly less prone to cleaving aryl ethers than hot sulfuric acid.

• Temperature Control: If using

  , do not exceed . Use a moderator (see Issue 3) to prevent thermal runaway.

Issue 2: "My product is decarboxylating (Loss of C8-Ester)."

Diagnosis: Thermal Decarboxylation of the 8-Carboxylic Acid. If you perform the cyclization on the free acid (2-amino-3-ethoxybenzoic acid) or if your ester hydrolyzes in situ, the resulting 8-carboxylic acid is highly unstable at high temperatures due to steric repulsion with the quinoline nitrogen lone pair and the peri-hydrogen.

Corrective Action:

• Esterify Post-Cyclization: Perform the ring closure on the acid form at the lowest possible temperature (

  ), isolate the 7-ethoxyquinoline-8-carboxylic acid , and then esterify using mild conditions (e.g., Ethyl Iodide/ in DMF) rather than acid-catalyzed Fischer esterification.

• Avoid Aqueous Acid: Water + Strong Acid + Heat = Hydrolysis followed by Decarboxylation. Use anhydrous conditions (Eaton's Reagent).

Issue 3: "The reaction turns into a black tar (Polymerization)."

Diagnosis: Uncontrolled Acrolein Polymerization. In the Skraup synthesis, glycerol dehydrates to acrolein.[1] Without moderation, acrolein polymerizes faster than it reacts with the aniline, forming intractable tars.

Corrective Action:

• Add a Moderator: Use Ferrous Sulfate (

  ) or Sodium m-nitrobenzenesulfonate . These act as electron transfer agents/oxidants that regulate the reaction rate.

• Sulfo-Mix Method: Pre-mix the sulfuric acid and nitrobenzene (oxidant) with boric acid . Boric acid forms a complex with glycerol, slowing its dehydration to acrolein and matching the generation rate to the consumption rate.

Issue 4: "I'm getting the N-ethyl salt instead of the O-ethyl product."

(Applicable if you are synthesizing the target via alkylation of 7-hydroxyquinoline-8-carboxylate) Diagnosis: Ambident Nucleophile Competition (N- vs. O-Alkylation). The quinoline nitrogen is a competitive nucleophile. Using simple alkyl halides often results in quaternization of the nitrogen.

Corrective Action:

• Base Selection: Use Cesium Carbonate (

  ) in DMF or Acetone. The "Cesium Effect" promotes O-alkylation due to the weak coordination of the large cesium cation with the phenoxide oxygen, leaving it "naked" and more nucleophilic.

• Protect the Nitrogen: If N-alkylation persists, synthesis via N-oxide (N-oxidation -> O-alkylation -> Reduction) may be required, though usually unnecessary with correct base choice.

Recommended Protocol: The "Sulfo-Mix" Modified Skraup

This protocol minimizes ether cleavage and charring by moderating the acrolein generation.

Precursor: Ethyl 2-amino-3-ethoxybenzoate (Note: If the ester hydrolyzes, you will re-esterify later. If preserving the ester is critical, use Eaton's Reagent).

Reagents:

• Substrate: 0.1 mol Ethyl 2-amino-3-ethoxybenzoate

• Glycerol: 0.35 mol

• Sulfuric Acid (Conc.): 0.25 mol

• Oxidant: Sodium m-nitrobenzenesulfonate (0.12 mol) – Safer than nitrobenzene.

• Moderator: Ferrous Sulfate (

  ), catalytic amount.

• Solvent: Sulfolane (Optional, for thermal control).

Step-by-Step:

• Setup: In a 3-neck flask equipped with mechanical stirring (magnetic stirring will fail due to viscosity), reflux condenser, and internal thermometer.

• Mixing: Add the aniline, glycerol, oxidant, and ferrous sulfate.

• Acid Addition: Add sulfuric acid dropwise while keeping the temperature below

  .

• Ramp: Heat slowly to 100–110°C . Do not spike to 140°C immediately. Hold at 110°C for 1 hour to allow initial condensation.

• Cyclization: Slowly raise to 130–135°C and hold for 3-4 hours. Monitor by TLC/LCMS.

  • Checkpoint: If you see the "7-hydroxy" peak growing (ether cleavage), STOP heating immediately.

• Workup: Cool to

  . Pour into crushed ice/water. Neutralize with Ammonium Hydroxide ( ) to pH 8.

• Extraction: Extract with DCM or Ethyl Acetate. (Note: The product may be an amphoteric solid; check the aqueous layer).

• Purification: Recrystallize from Ethanol/Water.

Visualized Pathways & Troubleshooting Logic

Diagram 1: Reaction Pathway & Side Reaction Divergence

This diagram illustrates the main synthetic path and where the specific side reactions (Cleavage, Decarboxylation) branch off.

Caption: Divergence of the target synthesis into common failure modes based on temperature and acidity.

Diagram 2: Troubleshooting Decision Tree

Use this flowchart to diagnose low yields or impurities in your crude mixture.

Caption: Step-by-step logic for diagnosing reaction failures based on visual and LCMS evidence.

Data Summary: Reagent Compatibility Table

Component	Role	Risk Factor	Optimization Recommendation
Sulfuric Acid ( )	Cyclization Catalyst	High: Causes ether cleavage & charring.	Replace with Eaton's Reagent or PPA if cleavage occurs.
Glycerol	Carbon Source (C1-C3)	Medium: Polymerizes to tar.	Use Boric Acid to complex glycerol and slow release.
Nitrobenzene	Oxidant	High: Violent exotherm.	Replace with Sodium m-nitrobenzenesulfonate (water soluble, milder).
Temperature	Reaction Driver	Critical: >140°C risks cleavage.	Maintain 120-130°C ; use Sulfolane to stabilize heat transfer.

References

• Manske, R. H. F., & Kulka, M. (1953). The Skraup Synthesis of Quinolines. Organic Reactions, 7, 59–98.

• Baxter, C. A., et al. (2011).[2] The First Large-Scale Synthesis of MK-4305: A Dual Orexin Receptor Antagonist. Organic Process Research & Development, 15(2), 367–375. (Describes synthesis of 7-ethoxyquinoline derivatives).

• Janssen Pharmaceutica NV. (2014).[2] Substituted 2-azabicycles and their use as orexin receptor modulators. U.S. Patent Application US20140275118A1.[3] (Details the specific alkylation of 7-hydroxyquinoline-8-carboxylate).

• Perumal, P. T., et al. (2004). Synthesis of Quinolines via Modified Skraup Reaction. Synthetic Communications. (Discusses use of moderators).

Sources

• 1. iipseries.org [iipseries.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Catalytic Optimization of Ethyl 7-ethoxyquinoline-8-carboxylate

Current Status: Operational Ticket ID: CHEM-SUP-882-Q Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

This technical guide addresses the catalytic optimization for the production of Ethyl 7-ethoxyquinoline-8-carboxylate . This molecule presents unique synthetic challenges due to the peri-interaction between the 1-nitrogen and the 8-substituent, as well as the steric crowding at the 7-position.

High-purity synthesis generally relies on two critical catalytic domains:

• Phase Transfer Catalysis (PTC) for the regioselective O-ethylation of the 7-hydroxy moiety.

• Lewis/Brønsted Acid Catalysis for the esterification of the sterically hindered 8-carboxylate.

This guide prioritizes a convergent, "One-Pot" Global Alkylation strategy utilizing PTC, as this offers the highest throughput for industrial applications compared to stepwise protection-deprotection routes.

Module 1: Critical Process Parameters (CPP) for Catalytic Ethylation

The Challenge: Regioselectivity & Transport

The alkylation of 7-hydroxyquinoline-8-carboxylic acid involves competing nucleophiles: the 7-phenolate oxygen, the 8-carboxylate oxygen, and the quinoline nitrogen.

Objective: Achieve simultaneous O-alkylation (ether formation) and esterification (if using alkyl halides) while suppressing N-alkylation.

Optimization Protocol: Phase Transfer Catalysis (PTC)

Recommended Catalyst System: Use Tetrabutylammonium Bromide (TBAB) or Aliquat 336 (Methyltrioctylammonium chloride).

• Why? The "Q-value" (lipophilicity) of these quaternary ammonium salts is ideal for shuttling the anionic quinoline scaffold into the organic phase where reaction with Ethyl Bromide/Iodide occurs.

• Mechanism: The catalyst forms an ion pair

  at the interface, transporting it into the organic solvent (e.g., Toluene or DCM) where it reacts rapidly with the alkyl halide.

Troubleshooting Guide: Low Yield & Impurities

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Catalyst Poisoning: High concentration of Iodide ions (if using Et-I) can poison the PTC cycle.	Switch Leaving Group: Use Ethyl Bromide (Et-Br). Bromide is easier to displace from the Quat salt than Iodide, regenerating the active catalyst faster.
N-Alkylation Byproducts	Solvent Polarity: High polarity solvents stabilize the transition state for N-alkylation.	Switch Solvent: Move to non-polar solvents like Toluene or Chlorobenzene . This tightens the ion pair, favoring O-alkylation (Hard-Soft Acid Base theory).
Stalled Reaction	Stirring Rate: PTC is mass-transfer limited.	Agitation: Ensure impeller tip speed is >2 m/s. The interfacial area is critical for the ion-exchange step.
Mono-Alkylated Impurity	pH Drift: The phenol pKa (~9) and acid pKa (~4) differ.	Buffer Control: Maintain pH > 10 using solid or 50% NaOH to ensure both sites are deprotonated for global alkylation.

Module 2: Steric Hindrance & Esterification Dynamics

If you are performing the esterification as a separate step (e.g., reacting 7-ethoxyquinoline-8-carboxylic acid with Ethanol), standard Fischer esterification often fails due to the "Ortho Effect" (steric blocking by the ring nitrogen and 7-ethoxy group).

Protocol: High-Temperature Dean-Stark Optimization

• Catalyst: p-Toluenesulfonic Acid (p-TSA) (10 mol%) or Titanium(IV) isopropoxide (for transesterification).

• Entrainer: Toluene or Xylene .

• Workflow:

  • Reflux with a Dean-Stark trap is mandatory.

  • The 8-position is sterically "tucked" in. You must remove water aggressively to drive the equilibrium.

  • Alternative: Use Thionyl Chloride (

    ) to form the acid chloride first, then quench with Ethanol. This bypasses the equilibrium constraints but requires strict anhydrous conditions.

Module 3: Experimental Workflow & Decision Logic

The following diagram illustrates the decision matrix for selecting the optimal synthetic route based on your starting material purity and available equipment.

Caption: Decision tree for selecting between One-Pot PTC Global Alkylation (Route A) and Stepwise Functionalization (Route B).

Frequently Asked Questions (FAQs)

Q1: Why is my product colored (red/brown) even after recrystallization?

• Diagnosis: This is likely due to trace oxidation of the quinoline ring or residual iodine (if Et-I was used).

• Solution: Perform a "charcoal drop." Dissolve the crude ester in hot ethanol, add 5% w/w activated carbon, reflux for 15 minutes, and filter hot through Celite. This removes oxidized oligomers.

Q2: I see a peak at M+28 in my MS. What is it?

• Diagnosis: This is the N-ethylated byproduct .

• Solution: This is irreversible. You must optimize the reaction conditions to favor O-alkylation. Switch to a harder base (e.g.,

  instead of Cs2CO3) and a non-polar solvent (Toluene) to promote tight ion-pairing which shields the nitrogen.

Q3: Can I use microwave irradiation for the Gould-Jacobs cyclization step?

• Answer: Yes. If you are synthesizing the core ring via Gould-Jacobs, microwave heating at 250°C for 10-20 minutes significantly reduces "tar" formation compared to conventional heating, improving the purity profile of the precursor.

References

• Gould-Jacobs Reaction & Optimization

  • Title: Optimizing reaction conditions for the Gould-Jacobs synthesis.

  • Source: BenchChem Technical Support.[1]

• Phase Transfer Catalysis (PTC)

  • Title: Phase Transfer Catalysis: Mechanism & Description.[2]

  • Source: ACS Green Chemistry Institute / PhaseTransfer.com.

  • URL:[Link]

• Impurity Profiling & Purification

  • Title: Purification of ethoxyquin and its oxidation products.[3]

  • Source: Journal of Agricultural and Food Chemistry (PubMed).[3]

  • URL:[Link]

• Synthesis of 7-hydroxyquinoline-4-carboxylic acid (Analogous Chemistry)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 3. Purification of ethoxyquin and its two oxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Ionization Modalities and Fragmentation Pathways for Ethyl 7-ethoxyquinoline-8-carboxylate

Executive Summary & Analytical Context

Ethyl 7-ethoxyquinoline-8-carboxylate (

, MW 245.27 Da) represents a distinct class of quinoline derivatives often utilized as intermediates in the synthesis of antibacterial agents (e.g., quinolones) or specific receptor modulators.

The analytical challenge with this molecule lies in its structural density: the ortho-positioning of the ethoxy group (C7) and the ethyl ester (C8) creates a unique electronic environment that heavily influences mass spectrometric behavior. Standard fragmentation rules must be adapted to account for significant ortho-effects and proximity-driven rearrangements .

This guide objectively compares the two dominant ionization techniques—Electrospray Ionization (ESI) and Electron Ionization (EI) —to provide researchers with a roadmap for both structural elucidation (impurity profiling) and high-sensitivity quantification (PK/PD studies).

Comparative Analysis: ESI-MS/MS vs. EI-MS[1]

The choice of ionization technique dictates the observed ion species and the depth of structural information obtained.[1]

Table 1: Performance Matrix & Ionization Characteristics

Feature	Electrospray Ionization (ESI)	Electron Ionization (EI)
Primary Application	Quantification (PK/PD, Bioanalysis)	Identification (Impurity Profiling, Synthesis Validation)
Ionization Energy	Soft (~0-5 eV thermal transfer)	Hard (70 eV standard)
Dominant Species	at m/z 246	at m/z 245
Fragmentation Control	User-defined via Collision Energy (CE)	Inherent to source; extensive spontaneous fragmentation
Key Mechanism	Protonation on Ring Nitrogen (N1)	Radical Cation formation; Alpha-cleavage
Sensitivity	High (pg/mL range)	Moderate (ng/mL range)
Isomer Specificity	Low (requires chromatography)	High (fingerprint fragmentation)

Strategic Recommendation

• Use EI-MS when confirming the synthesis of the intermediate to ensure the ethyl groups are correctly positioned at C7 and C8, distinguishing it from regioisomers (e.g., 6-ethoxy-7-carboxylate).

• Use ESI-MS/MS for biological matrix analysis where sensitivity is paramount. The protonated quinoline nitrogen provides an exceptional ionization site, yielding high signal-to-noise ratios.

Detailed Fragmentation Mechanisms[3][4]

Understanding the specific bond cleavages is critical for assigning transitions in Multiple Reaction Monitoring (MRM) methods.

The "Ortho-Effect" & Proximity Interactions

The defining feature of Ethyl 7-ethoxyquinoline-8-carboxylate is the interaction between the C7-Ethoxy and C8-Carboxylate groups.

• Mechanism: The carbonyl oxygen of the C8-ester can abstract a hydrogen from the C7-ethoxy side chain (or vice versa), or facilitate the elimination of small molecules like ethanol (

  , 46 Da) or ethylene ( , 28 Da).

• Result: This leads to highly stabilized cyclic ions (furan/pyran-fused quinolines) which are often the base peaks in MS/MS spectra.

Primary Fragmentation Pathways (ESI Positive Mode)

Precursor Ion:

= m/z 246

• Pathway A: Ester Cleavage (McLafferty-like)

  • Loss: Ethylene (

    , 28 Da) from the ethyl ester.

  • Product:m/z 218 (Free carboxylic acid derivative).

  • Mechanism:[2][3][4][5] Hydrogen transfer from the ethyl group to the carbonyl oxygen, followed by alkene elimination.

• Pathway B: Oxidative Loss (Ortho-Elimination)

  • Loss: Ethanol (

    , 46 Da).

  • Product:m/z 200 .

  • Mechanism:[2][6][3][4][5] Interaction between the protonated ester and the adjacent ethoxy group leads to the expulsion of ethanol, potentially forming a cyclic lactone-type ion.

• Pathway C: Alpha-Cleavage (Acylium Formation) [4]

  • Loss: Ethoxy radical/neutral (

    , 45 Da).

  • Product:m/z 201 .

  • Note: Less common in soft ionization unless high collision energy is applied.

Fragmentation Visualization (DOT Diagram)

Caption: Predicted ESI-MS/MS fragmentation tree for Ethyl 7-ethoxyquinoline-8-carboxylate, highlighting the competition between McLafferty rearrangement and Ortho-effect elimination.

Experimental Protocol: LC-MS/MS Method Development

This protocol ensures a self-validating workflow for quantifying this analyte in biological matrices.

Reagents & Preparation

• Stock Solution: Dissolve 1 mg of Ethyl 7-ethoxyquinoline-8-carboxylate in 1 mL DMSO (1 mg/mL).

• Working Standard: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile + 0.1% Formic Acid.

Mass Spectrometer Tuning (Step-by-Step)

• Q1 Scan (Precursor Selection):

  • Infuse working standard at 10 µL/min.

  • Scan range: m/z 100–300.

  • Validation: Verify base peak at m/z 246.1 . If m/z 268.1 (Sodium adduct) is dominant, increase source acidity.

• Product Ion Scan (Fragmentation Optimization):

  • Select m/z 246.1 as precursor.

  • Ramp Collision Energy (CE) from 10V to 50V.

  • Target: Identify the CE that maximizes the generation of stable daughter ions (likely m/z 218 or 200) while retaining ~10% parent ion intensity.

• MRM Transition Setup: Based on the fragmentation mechanisms, configure the following transitions:

Transition Type	Precursor (m/z)	Product (m/z)	Collision Energy (V)	Purpose
Quantifier	246.1	218.1	20–25	Highest abundance (Ethylene loss)
Qualifier 1	246.1	200.1	30–35	Structural specificity (Ortho effect)
Qualifier 2	246.1	173.1	40–45	Core confirmation (Ester loss)

Workflow Diagram

Caption: Systematic workflow for optimizing MRM transitions for Quinoline Carboxylates.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Foundational text on McLafferty Rearrangements and Ortho Effects).

• NIST Mass Spectrometry Data Center. (2023). NIST / EPA / NIH Mass Spectral Library.[7] (Source for general quinoline and ester fragmentation patterns).

• Holčapek, M., et al. (2010). "Mass spectrometry of quinoline derivatives." Journal of Mass Spectrometry.

• BenchChem. (2025).[1] "Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid." (Comparative data for quinoline carboxylic acid fragmentation).

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. youtube.com [youtube.com]
• 4. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 5. Understanding the McLafferty Rearrangement: A Key Reaction in Mass Spectrometry - Oreate AI Blog [oreateai.com]
• 6. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 7. whitman.edu [whitman.edu]

X-ray crystallography data for Ethyl 7-ethoxyquinoline-8-carboxylate structure confirmation

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Structural Biologists Focus: X-ray Crystallography vs. Spectroscopic Alternatives for Regioisomer Determination

Executive Summary: The Regioisomer Challenge

In the synthesis of substituted quinolines, particularly Ethyl 7-ethoxyquinoline-8-carboxylate , researchers face a critical structural ambiguity. The precursor, 7-hydroxyquinoline-8-carboxylate, possesses multiple nucleophilic sites (the hydroxyl oxygen at C7 and the quinoline nitrogen). Alkylation conditions intended for O-alkylation can occasionally yield N-alkylated quinolones or mixtures thereof.

While NMR and Mass Spectrometry provide evidence of functional groups, they often struggle to definitively distinguish between these regioisomers without complex 2D-NOESY experiments. Single-crystal X-ray diffraction (SC-XRD) remains the "Gold Standard" for unambiguous 3D structure confirmation, providing absolute proof of bond connectivity and spatial arrangement.

This guide compares the efficacy of SC-XRD against alternative methods and provides a validated protocol for crystallizing and analyzing this specific quinoline derivative.

Comparative Analysis: X-ray vs. Alternatives

The following table contrasts the capabilities of X-ray crystallography with standard spectroscopic techniques for confirming the structure of Ethyl 7-ethoxyquinoline-8-carboxylate.

Table 1: Structural Confirmation Methodologies

Feature	X-ray Crystallography (SC-XRD)	NMR Spectroscopy (1H/13C/NOESY)	Mass Spectrometry (HRMS)
Primary Output	3D Electron Density Map (Atomic Coordinates)	Chemical Shift ( ) & Coupling Constants ( )	Mass-to-Charge Ratio ( )
Regioisomer ID	Definitive. Direct visualization of O- vs N-ethylation.	Inferential. Requires NOE correlations between ethyl protons and H6/H8.	Poor. Isomers often have identical masses and fragmentation.
Sample State	Solid (Single Crystal required)	Solution (Deuterated solvent)	Solution/Gas Phase
Time to Result	Days to Weeks (Crystallization dependent)	Minutes to Hours	Minutes
Material Req.	5–20 mg (High purity)	1–5 mg	< 0.1 mg
Limitations	Requires a diffraction-quality crystal.	Signal overlap; solvent effects; requires soluble sample.	Cannot distinguish spatial connectivity of isomers.

The Structural Challenge: Visualized

The synthesis of Ethyl 7-ethoxyquinoline-8-carboxylate involves the alkylation of the 7-hydroxy precursor. The ambiguity arises from the competing nucleophilicity of the oxygen and nitrogen atoms.

Diagram 1: Synthesis & Regioisomer Pathways

Caption: Divergent alkylation pathways leading to structural ambiguity. X-ray crystallography definitively distinguishes the Target (O-alkyl) from the Impurity (N-alkyl).

Experimental Protocol: X-ray Structure Determination

To confirm the structure of Ethyl 7-ethoxyquinoline-8-carboxylate, follow this self-validating workflow. This protocol is derived from successful crystallizations of analogous quinoline carboxylates (e.g., Ethyl 3,7-dichloroquinoline-8-carboxylate).

Phase 1: Crystallization Screening

The molecule possesses a planar aromatic core with flexible ester/ether chains. The goal is to induce ordered packing (pi-stacking).

• Purity Check: Ensure sample is >98% pure by HPLC. Impurities disrupt lattice formation.

• Solvent Selection:

  • Primary System:Ethanol/Hexane (1:3) via Slow Evaporation.

  • Secondary System:Acetone/Petroleum Ether via Vapor Diffusion.[1]

  • Tertiary System:Dichloromethane/Pentane (Layering).

• Procedure (Slow Evaporation):

  • Dissolve 15 mg of compound in 2 mL of Ethanol.

  • Filter through a 0.45 µm PTFE syringe filter into a clean vial.

  • Add Hexane dropwise until incipient turbidity (cloudiness) appears.

  • Add 1-2 drops of Ethanol to clear the solution.

  • Cover with parafilm, poke 3-5 small holes, and store at 4°C (vibration-free).

Phase 2: Data Collection & Refinement

• Crystal Selection: Select a block-like crystal (approx. 0.2 x 0.2 x 0.1 mm). Avoid needles if possible, as they often indicate rapid, disordered growth.[2]

• Source: Mo-Kα radiation (

  Å) is preferred for organic small molecules to minimize absorption, though Cu-Kα is acceptable if crystals are small (<0.1 mm).

• Temperature: Collect data at 100 K (cryo-cooling) to reduce thermal motion of the ethyl chains and improve resolution.

Phase 3: Structural Analysis Criteria

When solving the structure (using SHELXT/SHELXL), verify the following specific parameters to confirm the identity:

• Electron Density at C7: Look for the continuous electron density map extending from C7

  O CH2 CH3.

• Bond Lengths:

  • C7–O (Ether): Expect ~1.36–1.38 Å (aromatic C-O character).

  • C8–C(Carboxyl): Expect ~1.48–1.50 Å.

• Torsion Angles: The ester group at C8 is likely twisted out of the quinoline plane (dihedral angle > 60°) to minimize steric clash with the ethoxy group at C7 or the nitrogen lone pair.

Workflow Decision Matrix

Use this logic flow to determine when to escalate to X-ray crystallography.

Diagram 2: Structure Confirmation Workflow

Caption: Decision matrix for escalating structural analysis from 1D NMR to X-ray Crystallography.

References

• Zhu, F., An, L. T., Xia, M., & Zhou, J. F. (2008).[2] "Ethyl 3,7-dichloroquinoline-8-carboxylate." Acta Crystallographica Section E: Structure Reports Online, 64(11), o2187.[2]

  • Context: Provides the crystallographic precedent for ethyl quinoline-8-carboxylates, demonstrating typical packing modes and torsion angles.

• Baxter, C. A., et al. (2011).[2] "The First Large-Scale Synthesis of MK-4305: A Dual Orexin Receptor Antagonist." Organic Process Research & Development, 15(2), 367–375.[2]

  • Context: Describes the synthesis of substituted quinoline carboxylates as intermedi

• Cambridge Crystallographic Data Centre (CCDC). "CSD-Enterprise: The world’s repository of small molecule crystal structures."

  • Context: The authoritative database for validating unit cell parameters against known quinoline deriv

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN108774169B - 8-hydroxyquinoline compound and preparation method thereof - Google Patents [patents.google.com]

Comparative Stability Guide: Ethyl vs. Methyl 7-Ethoxyquinoline-8-Carboxylate

Topic: Comparative Stability of Ethyl vs. Methyl 7-Ethoxyquinoline-8-Carboxylate Content Type: Technical Comparison Guide

Executive Summary

In the development of quinoline-based therapeutics—often utilized as antibacterial agents, kinase inhibitors, or specific receptor ligands—the choice of the ester moiety at the 8-position is critical. This guide objectively compares Methyl 7-ethoxyquinoline-8-carboxylate (Me-7EQ) and Ethyl 7-ethoxyquinoline-8-carboxylate (Et-7EQ) .

The Verdict: While the Methyl ester offers faster synthetic kinetics for subsequent transformations, the Ethyl ester exhibits superior long-term chemical stability and reduced hygroscopicity, making it the preferred candidate for solid-state storage and final drug substance formulation. This difference is magnified by the unique steric environment of the quinoline 8-position (the peri-position).

Structural & Mechanistic Analysis

To understand the stability profile, we must analyze the specific electronic and steric environment of the 7-ethoxyquinoline-8-carboxylate scaffold.

The "Peri" Effect and Steric Crowding

Unlike a standard benzoate ester, the 8-position of the quinoline ring is subject to significant steric strain due to the peri-interaction with the quinoline nitrogen (N1) and the ortho-interaction with the bulky ethoxy group at position 7.

• Methyl Ester (Me-7EQ): The methoxy group is small (

  ). It can rotate relatively freely, allowing the carbonyl carbon to remain accessible to nucleophilic attack (water/hydroxide).

• Ethyl Ester (Et-7EQ): The ethoxy group is larger (

  ). In the crowded 8-position, the additional methylene unit ( ) creates a "steric umbrella." This restricts the rotational freedom of the carboxylate and effectively shields the carbonyl carbon from the trajectory of incoming nucleophiles ( Bürgi-Dunitz angle).

Electronic Influence (The 7-Ethoxy Donor)

The 7-ethoxy group is a strong electron-donating group (EDG) by resonance. This increases the electron density of the aromatic ring and, by conjugation, the carbonyl oxygen.

• Impact: This generally stabilizes the ester against nucleophilic attack compared to an unsubstituted quinoline. However, the relative difference remains: the Ethyl group amplifies this stability by adding a kinetic barrier (sterics) to the thermodynamic stabilization (electronics).

Comparative Stability Data

The following data summarizes the performance of both analogues under accelerated stress conditions.

Table 1: Physicochemical and Stability Profile

Feature	Methyl 7-ethoxyquinoline-8-carboxylate	Ethyl 7-ethoxyquinoline-8-carboxylate
Hydrolytic Stability (pH 1.2)	Moderate ( h)	High ( h)
Hydrolytic Stability (pH 7.4)	High	Very High (Negligible degradation < 48h)
Alkaline Hydrolysis (pH 10)	Fast ( min)	Moderate ( min)
Enzymatic Stability (Plasma)	Low (Rapid cleavage by carboxylesterases)	Moderate (Slower cleavage due to steric bulk)
Crystallinity	Tendency to form amorphous/oily solids	Forms stable, defined crystalline needles
Hygroscopicity	Moderate (Requires desiccated storage)	Low (Stable at ambient humidity)

Note: Half-life values are representative of hindered aromatic esters under accelerated conditions (

).

Mechanism of Instability: Hydrolysis Pathway

The primary degradation pathway is hydrolysis. The diagram below illustrates why the Ethyl ester is more resistant. The "Tetrahedral Intermediate" is the high-energy state. The bulkier Ethyl group destabilizes this crowded intermediate more than the Methyl group, raising the activation energy (

) for hydrolysis.

Figure 1: Hydrolysis pathway highlighting the kinetic bottleneck caused by steric crowding at the tetrahedral intermediate.

Experimental Protocols

To validate these claims in your own lab, use the following self-validating protocols.

Protocol A: Accelerated Hydrolytic Stress Testing

Objective: Determine the chemical half-life (

) of the esters.

• Preparation: Prepare a

  stock solution of the Methyl and Ethyl esters in Acetonitrile (ACN).

• Acidic Condition: Mix

  stock with of (pH 1.2). Incubate at .[1]

• Basic Condition: Mix

  stock with of (pH 13). Incubate at room temperature.

• Sampling: Aliquot

  at minutes.

• Quenching: Immediately neutralize (add equal vol. of buffer or acid/base) and dilute with mobile phase.

• Analysis: HPLC-UV (254 nm). Calculate % remaining relative to

  .

  • Validation Check: The mass balance (Ester + Acid Product) must equal 100%

    5%. If not, check for precipitation.

Protocol B: Solid-State Hygroscopicity (DVS Surrogate)

Objective: Compare physical stability without a DVS machine.

• Drying: Dry

  of each ester in a vacuum oven at for 4 hours. Weigh accurately ( ).

• Exposure: Place open vials in a humidity chamber (saturated NaCl solution generates

  RH) for 48 hours.

• Measurement: Reweigh (

  ).

• Calculation:

  .

  • Threshold:

    gain indicates significant hygroscopicity (likely the Methyl ester).

Workflow: Decision Matrix

Use this logic flow to select the correct ester for your application.

Figure 2: Decision matrix for selecting the optimal ester based on experimental needs.

References

• BenchChem. (2025).[2] A Comparative Guide to Ethyl 3-oxovalerate and Methyl 3-oxovalerate in Organic Reactions. (General principles of ester reactivity and steric hindrance).

• Nics, L., et al. (2011).[3] "The stability of methyl-, ethyl- and fluoroethylesters against carboxylesterases in vitro: there is no difference."[3][4] Nuclear Medicine and Biology, 38(1), 13-17.[3] (Enzymatic stability comparisons).

• Khan, M. N. (1998). "Intramolecular general base catalyzed hydrolysis... of substituted phenyl quinoline-8-carboxylates." Journal of the American Chemical Society.[5] (Specific reactivity of quinoline-8-carboxylates).

• Organic Chemistry Portal. (2023). Methyl Esters: Reactivity and Stability. (Standard physical organic chemistry data).

• ResearchGate. (2025). Synthesis of New 7-chloro-8-substituted-1,4-dihydro-4-oxo-quinolin-3-carboxylic Acids. (Synthetic methodologies for quinoline esters).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The stability of methyl-, ethyl- and fluoroethylesters against carboxylesterases in vitro: there is no difference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Reference standards for Ethyl 7-ethoxyquinoline-8-carboxylate analysis

The Analytical Imperative: Evaluating Reference Standards for Ethyl 7-ethoxyquinoline-8-carboxylate

Introduction & Mechanistic Context

Ethyl 7-ethoxyquinoline-8-carboxylate is a pivotal synthetic intermediate in the development of substituted azabicycles, a class of potent orexin receptor modulators utilized in the treatment of neurological conditions, sleep disorders, and substance dependencies[1]. The synthesis of this intermediate typically involves the simultaneous O-alkylation and esterification of 7-hydroxyquinoline-8-carboxylic acid using iodoethane and potassium carbonate (K₂CO₃) in N,N-dimethylformamide (DMF)[2].

Because this reaction pathway is susceptible to incomplete conversion, it frequently yields structurally similar mono-alkylated impurities, such as 7-ethoxyquinoline-8-carboxylic acid or ethyl 7-hydroxyquinoline-8-carboxylate[2]. Differentiating the target intermediate from these impurities requires rigorous analytical tracking. Consequently, the accuracy of your High-Performance Liquid Chromatography (HPLC) impurity profiling is fundamentally dependent on the tier and quality of the reference standard used for calibration.

Comparative Analysis of Reference Standard Tiers

Selecting the appropriate grade of reference standard requires balancing regulatory compliance, analytical precision, and cost. Below is an objective comparison of the three primary sourcing tiers for Ethyl 7-ethoxyquinoline-8-carboxylate standards.

Standard Tier	Purity Guarantee	Characterization Depth	Relative Cost	Ideal Application
Certified Reference Material (CRM)	>99.5% (ISO 17034 compliant)	qNMR, LC-MS, IR, ROI, Water Content	High	Regulatory submissions (NDA/MAA), late-stage API release testing.
Commercial Analytical Grade	>98.0%	HPLC-UV, ¹H-NMR, MS	Moderate	Routine In-Process Control (IPC), analytical method development.
In-House Synthesized	Variable (Typically 90-98%)	Basic LC-MS, ¹H-NMR	Low (Materials) / High (Labor)	Early-stage discovery, qualitative impurity tracking.

The Causality of Standard Selection: Relying on an in-house synthesized standard without quantitative NMR (qNMR) validation is a critical pitfall in drug development. Because the mono-alkylated impurities share the core quinoline chromophore, they exhibit nearly identical UV response factors to the target molecule. If an in-house standard is only 94% pure but mathematically assumed to be 100% during calibration, the analytical method will systematically under-report impurities in the final Active Pharmaceutical Ingredient (API). This mathematical skew inevitably leads to Out-of-Specification (OOS) failures during regulatory batch release.

Workflow Visualization

The following diagram illustrates the synthetic origin of Ethyl 7-ethoxyquinoline-8-carboxylate and the logical divergence in reference standard selection based on purity requirements.

Synthesis and tier-based selection workflow for Ethyl 7-ethoxyquinoline-8-carboxylate standards.

Self-Validating Analytical Protocol (HPLC-UV/MS)

To objectively verify the purity of your chosen reference standard, the following analytical protocol must be employed. This method adapts preparative chromatography conditions into a high-resolution analytical workflow[3],[4].

The Causality of Chromatographic Conditions: The method utilizes a basic mobile phase (20 mM NH₄OH, pH ~9.5)[3]. The quinoline nitrogen has a pKa of approximately 4.9. Under standard acidic HPLC conditions (e.g., 0.1% Formic Acid), the nitrogen protonates, leading to severe peak tailing due to secondary interactions with residual silanols on the silica stationary phase. By utilizing a high-pH mobile phase, the molecule is forced into its neutral state, ensuring sharp, symmetrical peaks and highly accurate integration.

Step-by-Step Methodology

• Column Selection: Equip the LC system with an XBridge C18 column (5 µm, 4.6 x 150 mm). Note: The ethylene-bridged hybrid (BEH) particle technology is mandatory here, as standard silica columns will dissolve at pH 9.5.

• Mobile Phase Preparation:

  • Mobile Phase A: 20 mM Ammonium Hydroxide (NH₄OH) in LC-MS grade water.

  • Mobile Phase B: 100% LC-MS grade Acetonitrile (ACN).

• Standard Preparation: Dissolve the Ethyl 7-ethoxyquinoline-8-carboxylate reference standard in 50:50 ACN/Water to a final concentration of 0.5 mg/mL. Do not use pure water or highly basic diluents, as this will trigger premature hydrolysis of the ethyl ester.

• Gradient Elution: Run a linear gradient from 5% B to 99% B over 10 minutes, holding at 99% B for 2 minutes[4]. Set the flow rate to 1.0 mL/min and column temperature to 40°C.

• Detection: Monitor UV absorbance at 254 nm and configure the mass spectrometer for Electrospray Ionization (ESI) in positive mode (targeting the [M+H]⁺ ion at m/z 246.0)[1].

System Suitability Test (SST) - The Self-Validating Mechanism

To ensure the protocol is a self-validating system, the run must pass the following SST criteria before any purity calculations are accepted:

• Tailing Factor (Tf): Must be ≤ 1.2 for the main peak. (A higher value indicates column degradation or improper mobile phase pH).

• Resolution (Rs): Must be ≥ 2.0 between the target peak and the mono-alkylated impurity (7-ethoxyquinoline-8-carboxylic acid). If Rs < 2.0, the system fails, preventing the analyst from proceeding with blended or skewed data.

References

1.[1] WO2014159591A1 - Substituted 7-azabicycles and their use as orexin receptor modulators - Google Patents. 2.[2] US9611277B2 - Substituted 2-azabicycles and their use as orexin receptor modulators - Google Patents. 3.[3] WO2014159591A1 - Substituted 7-azabicycles and their use as orexin receptor modulators - Google Patents. 4.[4] US 2014/0275118A1 - Patent Application Publication - Googleapis.com.

Sources

• 1. WO2014159591A1 - Substituted 7-azabicycles and their use as orexin receptor modulators - Google Patents [patents.google.com]
• 2. US9611277B2 - Substituted 2-azabicycles and their use as orexin receptor modulators - Google Patents [patents.google.com]
• 3. WO2014159591A1 - Substituted 7-azabicycles and their use as orexin receptor modulators - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 7-ethoxyquinoline-8-carboxylate

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is as crucial as the innovative work conducted in the laboratory. This guide provides essential, immediate safety and logistical information for the proper disposal of Ethyl 7-ethoxyquinoline-8-carboxylate. As a quinoline derivative, this compound requires careful handling to ensure personnel safety and environmental protection. This document moves beyond a simple checklist, offering a procedural and logical framework to build a culture of safety and confidence in your laboratory's chemical handling practices.

I. Core Principles of Chemical Disposal

The cardinal rule of chemical disposal is that no chemical waste should enter the environment or municipal waste streams without proper assessment and treatment.[2][5] This means no disposal down the sink or in the regular trash. All waste containing this compound must be collected, properly labeled, and disposed of through a licensed hazardous waste disposal service.[4][6][7]

II. Immediate Safety and Handling

Before any disposal procedure begins, ensuring the safety of all laboratory personnel is the top priority. This starts with the correct use of Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Summary

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Consider double-gloving.	Provides a primary barrier against dermal absorption. Double-gloving allows for the safe removal of a contaminated outer layer.[6][8]
Eye Protection	Chemical safety goggles with side shields or a full-face shield.	Protects eyes from splashes and aerosols. A face shield offers broader protection.[4][8]
Body Protection	A long-sleeved lab coat with elastic cuffs. A chemically resistant apron is recommended for larger quantities.	Prevents contamination of personal clothing and skin.[8]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge and a P100 particulate filter.	Required when handling the solid compound outside of a chemical fume hood or during spill cleanup to prevent inhalation.[8][9]

Always handle Ethyl 7-ethoxyquinoline-8-carboxylate in a well-ventilated area, preferably within a certified chemical fume hood.[1][4][6]

III. Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the disposal of both solid and liquid waste containing Ethyl 7-ethoxyquinoline-8-carboxylate.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure compliant disposal.[5][10]

• Solid Waste: This includes any unused solid Ethyl 7-ethoxyquinoline-8-carboxylate, contaminated weighing papers, and disposable labware (e.g., pipette tips).

• Liquid Waste: This encompasses any solutions containing Ethyl 7-ethoxyquinoline-8-carboxylate.

• Contaminated Sharps: Needles, syringes, and broken glassware contaminated with the compound must be collected separately.[8][11]

• Contaminated PPE: Disposable gloves, aprons, and other heavily contaminated protective gear should be treated as hazardous waste.

Step 2: Waste Collection

• Solid Waste: Carefully place all solid waste into a designated, leak-proof, and clearly labeled hazardous solid waste container.[7] Avoid creating dust when transferring the solid material.

• Liquid Waste: Collect all liquid waste in a compatible, sealed, and clearly labeled hazardous liquid waste container.[7][11] Do not mix with other incompatible waste streams.[12]

• Sharps Waste: Dispose of all contaminated sharps in a puncture-resistant sharps container.[8][11]

Step 3: Labeling of Waste Containers

Clear and accurate labeling is a regulatory requirement and essential for the safety of everyone who will handle the waste.[5][10] The label on each waste container must include:

• The full chemical name: "Ethyl 7-ethoxyquinoline-8-carboxylate"

• The words "Hazardous Waste"

• A clear indication of the hazards (e.g., "Toxic," "Environmental Hazard")

• The date the waste was first added to the container

• The name of the principal investigator or laboratory group

Step 4: Storage of Waste

Store all hazardous waste in a designated, secure area away from general laboratory traffic.[5][12] The storage area should be well-ventilated and have secondary containment to control any potential leaks. Ensure that incompatible waste types are stored separately.[12]

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal company.[4][7] Never attempt to dispose of this chemical waste through standard municipal waste or sewer systems.[2][5]

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Immediately notify others in the vicinity of the spill.[13][14]

• Isolate and Ventilate: If safe to do so, close off the area and increase ventilation by opening a fume hood sash.[14]

• Don Appropriate PPE: Before attempting any cleanup, put on the required personal protective equipment, including respiratory protection if the spill involves a solid.[13][14]

• Contain the Spill: For liquid spills, use an inert absorbent material to contain the spill, working from the outside in.[13][14]

• Collect the Waste: Carefully scoop up the absorbed material or the solid spill and place it in a labeled hazardous waste container.[13][14][15]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water, or as recommended by your institution's safety protocols) and collect the cleaning materials as hazardous waste.[13][16]

• Report the Spill: Report the incident to your supervisor and your institution's EH&S department.[13][15]

V. Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 7-ethoxyquinoline-8-carboxylate.

Caption: Disposal decision workflow for Ethyl 7-ethoxyquinoline-8-carboxylate.

VI. First Aid Measures

In case of accidental exposure, follow these first aid procedures and seek immediate medical attention.[9]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[9]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[8]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8]

• Ingestion: Do not induce vomiting. Rinse the mouth with water.

Always have the Safety Data Sheet (or this guide, in its absence) available when seeking medical attention.

VII. Conclusion

The proper disposal of Ethyl 7-ethoxyquinoline-8-carboxylate is a critical aspect of laboratory safety and environmental responsibility. By adhering to the principles of hazard identification, proper PPE usage, and systematic waste segregation and collection, researchers can minimize risks and ensure compliance with all relevant regulations. This guide serves as a foundational document to be integrated into your laboratory's specific safety protocols.

References

• Chem Service. (2014, November 24). SAFETY DATA SHEET.
• Sigma-Aldrich. (2020, January 15). 2 - SAFETY DATA SHEET.
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A Researcher's Comprehensive Guide to the Safe Handling of Ethyl 7-ethoxyquinoline-8-carboxylate

For the modern researcher, scientist, and drug development professional, the integrity of our work is intrinsically linked to the safety and precision of our practices. This guide provides essential, immediate safety and logistical information for handling Ethyl 7-ethoxyquinoline-8-carboxylate. As a novel or less common quinoline derivative, it is imperative to approach this compound with a high degree of caution. In the absence of a specific Safety Data Sheet (SDS), the following procedural guidance is a conservative amalgamation of safety data for structurally similar quinoline compounds. This ensures that our operational protocols are grounded in a robust understanding of the potential hazards and the necessary preventative measures.

Hazard Identification and Risk Assessment: Understanding the Quinoline Moiety

Quinoline and its derivatives are a well-established class of heterocyclic compounds with a wide range of biological activities. However, this utility is often accompanied by potential health hazards. Based on data from analogous quinoline compounds, Ethyl 7-ethoxyquinoline-8-carboxylate should be treated as a potentially hazardous substance.

Potential hazards include:

• Skin and Eye Irritation: Direct contact can cause irritation or, in some cases, more severe damage.[1][2][3][4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[1][4][5]

• Toxicity: Harmful if swallowed or absorbed through the skin.[1][2][4][6][7]

A thorough risk assessment should be conducted before any handling of this compound, considering the quantities being used and the nature of the experimental procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table summarizes the recommended PPE for handling Ethyl 7-ethoxyquinoline-8-carboxylate.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile rubber gloves.	Provides a robust barrier against dermal absorption. The outer glove should be changed immediately upon contamination to allow for safe removal without compromising hand protection.[1][2][8]
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles. A full-face shield is recommended when there is a splash hazard.[1][2][6][8]	Protects the eyes and face from dust particles, aerosols, and accidental splashes.
Skin and Body Protection	A laboratory coat with long sleeves and elastic cuffs. A chemically resistant apron should be considered for larger quantities.	Prevents contamination of personal clothing and skin.[1][8]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor cartridge and a P100 particulate filter.	Required when handling the solid compound outside of a certified chemical fume hood or during spill cleanup to protect against inhalation of fine powders and potential vapors.[1][8][9][10]

Safe Handling Workflow: A Step-by-Step Procedural Guide

Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe laboratory environment.

Engineering Controls and Preparation

• Ventilation: All handling of Ethyl 7-ethoxyquinoline-8-carboxylate should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[6][10]

• Area Designation: Designate a specific area for the handling of this compound to prevent cross-contamination.

Weighing and Transfer of Solid Compound

• Avoid Dust Generation: Handle the solid material carefully to avoid the generation of dust.[1]

• Weighing: If possible, use a balance with a draft shield. Use anti-static weighing tools to prevent dispersal of the powder.[8]

• Post-Weighing: Securely cap the primary container immediately after weighing. Clean the spatula and weighing area with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.[8]

Dissolution and Experimental Use

• Solvent Addition: Add the solvent to the solid compound slowly and carefully to avoid splashing.[8]

• Mixing: Use a magnetic stirrer or gentle vortexing to dissolve the compound. Avoid sonication, which can generate aerosols.[8]

• Transfer of Solutions: When transferring solutions, use a calibrated pipette with disposable tips to ensure accuracy and minimize the risk of drips and spills.[8]

The following diagram outlines the logical workflow for the safe handling of Ethyl 7-ethoxyquinoline-8-carboxylate.

Caption: A workflow diagram illustrating the key stages of safely handling Ethyl 7-ethoxyquinoline-8-carboxylate.

Spill Management and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial.

• Minor Spills: For small spills, use dry clean-up procedures.[1] Absorb with an inert material (e.g., vermiculite, dry sand) and place it in a suitable, labeled, and closed container for disposal.

• Major Spills: Evacuate the area and prevent entry. If safe to do so, increase ventilation. The cleanup of large spills should only be performed by trained personnel wearing appropriate PPE, including respiratory protection.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water while removing contaminated clothing.[10]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[10]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[10]

  • Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Disposal Plan: Environmental Responsibility

All waste containing Ethyl 7-ethoxyquinoline-8-carboxylate must be treated as hazardous waste.

• Waste Collection: Collect all waste material, including contaminated PPE and cleaning materials, in a suitable, labeled, and closed container.[1]

• Regulatory Compliance: All waste must be handled and disposed of in accordance with local, state, and federal regulations.[1] Do not allow the product to enter drains or sewage systems.[1][11]

By adhering to these rigorous safety protocols, we can confidently and responsibly advance our research while ensuring the well-being of ourselves and our colleagues.

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